trans-3-tert-Butoxy-cyclohexylamine

Core Science & Biosynthesis

trans-3-tert-Butoxy-cyclohexylamine structure and properties

An In-Depth Technical Guide to trans-3-tert-Butoxy-cyclohexylamine: A Key Building Block in Modern Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of trans-3-tert-Butoxy-cyclohexylamine, a valuable yet sparsely documented alicyclic amine. Designed for researchers, medicinal chemists, and drug development professionals, this document elucidates the compound's core structural features, stereochemical nuances, and physicochemical properties, often leveraging data from closely related analogs due to the scarcity of published information on this specific molecule. We present a robust, logical synthesis pathway, including detailed experimental protocols for the precursor ketone and the final amine via stereoselective reductive amination. Furthermore, this guide explores the compound's expected spectroscopic signature and its potential applications as a constrained scaffold in drug design, supported by insights from similar structures prevalent in contemporary pharmaceutical research. Safety and handling protocols are also discussed based on established data for analogous chemical entities.

Molecular Structure and Stereochemical Analysis

trans-3-tert-Butoxy-cyclohexylamine is a 1,3-disubstituted cyclohexane derivative featuring a primary amine and a bulky tert-butoxy ether. The "trans" designation is critical to its three-dimensional structure and has profound implications for its utility as a synthetic building block.

Chemical Identity

While a specific CAS number for racemic trans-3-tert-butoxy-cyclohexylamine is not readily found in major chemical databases, its cis-isomer is documented under CAS 2751350-50-0[1][2]. This suggests the trans isomer is less common commercially, necessitating its synthesis for research purposes.

• Systematic Name: trans-3-(tert-Butoxy)cyclohexan-1-amine

• Molecular Formula: C₁₀H₂₁NO

• Molecular Weight: 171.28 g/mol

Conformational Preference: The Anancomeric Advantage

In disubstituted cyclohexanes, the chair conformation is the most stable. For a 1,3-disubstituted cyclohexane, two chair conformers are possible. In the case of the trans isomer, one substituent must be in an axial (a) position and the other in an equatorial (e) position. Through a ring-flip, they interconvert between two equivalent (a,e) and (e,a) conformations[3].

However, the presence of the exceptionally bulky tert-butyl group within the tert-butoxy substituent dramatically shifts this equilibrium. The steric strain associated with placing the tert-butoxy group in an axial position, which would result in significant 1,3-diaxial interactions with the axial hydrogens at the C1 and C5 positions, is highly unfavorable[4]. Consequently, the molecule is "anancomeric," meaning the conformational equilibrium is overwhelmingly locked in the state where the large tert-butoxy group occupies the equatorial position. To maintain the trans relationship, the amine group at C1 must also reside in an equatorial position.

This results in a stable diequatorial conformation, which is the key structural feature of this molecule. This predictable and rigid orientation is highly desirable in medicinal chemistry, as it allows for precise positioning of pharmacophoric elements in three-dimensional space.

Caption: Preferred diequatorial conformation of trans-3-tert-Butoxy-cyclohexylamine.

Physicochemical and Spectroscopic Properties

Direct experimental data for trans-3-tert-butoxy-cyclohexylamine is scarce. The following properties are based on predictions and data from analogous compounds such as trans-3-methylcyclohexanamine and 4-tert-butylcyclohexylamine[5][6].

Physicochemical Data Summary

Property	Predicted/Analogous Value	Rationale/Reference
Appearance	Colorless to pale yellow liquid	Typical for aliphatic amines[6]
Odor	Amine-like, fishy	Characteristic of cyclohexylamines[6]
Boiling Point	~190-210 °C	Higher than 4-tert-butylcyclohexylamine due to the ether group
Density	~0.90 - 0.95 g/mL	Similar to other C10 cyclohexylamine derivatives
Solubility	Soluble in common organic solvents (EtOH, DCM, Ether). Slightly soluble in water.	Expected for a substituted amine with a significant hydrocarbon backbone
pKa (predicted)	10.5 ± 0.5	The electron-donating ether should maintain a basicity similar to other cyclohexylamines[6]

Predicted Spectroscopic Profile

The structural identity can be confirmed using standard spectroscopic methods.

• ¹H NMR Spectroscopy:

  • δ ~1.2 ppm (s, 9H): A sharp, strong singlet characteristic of the nine equivalent protons of the tert-butyl group.

  • δ ~2.5-3.5 ppm (m, 2H): Complex multiplets corresponding to the two methine protons (CH-N and CH-O). The proton alpha to the nitrogen (CH-N) is expected to be slightly further downfield.

  • δ ~1.0-2.2 ppm (m, 8H): A series of broad, overlapping multiplets from the remaining eight cyclohexane ring protons.

  • δ ~1.5-2.5 ppm (br s, 2H): A broad singlet for the two amine (-NH₂) protons, which is exchangeable with D₂O[7].

• ¹³C NMR Spectroscopy:

  • δ ~73-75 ppm: Quaternary carbon of the tert-butyl group (-O-C (CH₃)₃).

  • δ ~28-30 ppm: Three equivalent methyl carbons of the tert-butyl group.

  • δ ~75-80 ppm: Methine carbon attached to the oxygen (C3).

  • δ ~48-52 ppm: Methine carbon attached to the nitrogen (C1).

  • δ ~20-40 ppm: Four signals corresponding to the remaining methylene carbons of the cyclohexane ring.

• Infrared (IR) Spectroscopy:

  • 3300-3500 cm⁻¹: A pair of medium, sharp peaks characteristic of the N-H symmetric and asymmetric stretching of a primary amine[8].

  • 2850-2960 cm⁻¹: Strong C-H stretching absorptions from the alkyl groups.

  • ~1600 cm⁻¹: N-H bending (scissoring) vibration.

  • 1070-1150 cm⁻¹: A strong, characteristic C-O stretching band for the ether linkage[8].

Synthesis and Purification

The most logical and stereocontrolled route to trans-3-tert-butoxy-cyclohexylamine is a two-stage process involving the synthesis of the ketone precursor followed by a stereoselective reductive amination.

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An In-depth Technical Guide to trans-3-tert-Butoxy-cyclohexylamine: Synthesis, Characterization, and Potential Applications

Introduction

In the landscape of modern drug discovery and development, the strategic design of molecular scaffolds that offer both structural rigidity and versatile functionalization is of paramount importance. The cyclohexylamine framework is a well-established pharmacophore present in numerous biologically active compounds, prized for its conformational properties that allow for precise spatial orientation of substituents. This guide delves into the synthesis, characterization, and prospective applications of a unique derivative, trans-3-tert-Butoxy-cyclohexylamine .

The incorporation of a tert-butoxy group at the 3-position of the cyclohexane ring introduces a bulky, lipophilic moiety that can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. The trans stereochemistry ensures a defined spatial relationship between the amino and tert-butoxy groups, which is crucial for specific interactions with biological targets. While direct literature on trans-3-tert-Butoxy-cyclohexylamine is sparse, this guide will provide a comprehensive overview based on established synthetic methodologies for analogous compounds and predictive analysis of its properties and potential. This document is intended for researchers, medicinal chemists, and professionals in drug development seeking to leverage this promising building block in their synthetic endeavors. Cyclohexylamine and its derivatives are known to be valuable intermediates in the synthesis of a wide range of biologically active molecules, including pharmaceuticals and agrochemicals.[1][2]

Plausible Synthetic Routes

The synthesis of trans-3-tert-Butoxy-cyclohexylamine can be approached through several strategic pathways. The key challenges lie in the stereoselective formation of the trans-1,3-disubstituted cyclohexane core and the introduction of the tert-butyl ether. Below are two plausible and detailed synthetic routes.

Route A: Synthesis from 3-Aminocyclohexanol

This route leverages the commercially available or readily synthesized trans-3-aminocyclohexanol as a starting material. The synthesis involves protection of the amine, formation of the tert-butyl ether, and subsequent deprotection.

Workflow for Route A:

Caption: Synthetic workflow for Route A.

Experimental Protocol: Route A

Step 1: N-Protection of trans-3-Aminocyclohexanol

• Dissolve trans-3-aminocyclohexanol (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, for example, triethylamine (1.2 eq), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc-anhydride) (1.1 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield N-Boc-trans-3-aminocyclohexanol.

Step 2: O-tert-Butylation

• Dissolve the N-protected aminocyclohexanol (1.0 eq) in a non-protic solvent like dichloromethane or diethyl ether.

• Add a catalytic amount of a strong acid, such as sulfuric acid or a Lewis acid.

• Cool the reaction mixture to a low temperature (e.g., -78 °C).

• Bubble isobutylene gas through the solution or add liquid isobutylene.[3]

• Seal the reaction vessel and allow it to slowly warm to room temperature, stirring for 24-48 hours. The formation of tert-butyl ethers can be achieved by reacting an alcohol with isobutylene in the presence of an acid catalyst.[3][4][5]

• Monitor the reaction by TLC or GC-MS.

• Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify by column chromatography.

Step 3: Deprotection of the Amine

• Dissolve the N-Boc-trans-3-tert-butoxy-cyclohexylamine in dichloromethane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the deprotection by TLC.

• Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• Dissolve the residue in water and basify with a strong base (e.g., NaOH) to a pH > 12.

• Extract the free amine with an organic solvent (e.g., DCM or ether).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the final product, trans-3-tert-Butoxy-cyclohexylamine.

Route B: Synthesis from 3-Nitrophenol (Hypothetical)

This route begins with a commercially available aromatic precursor and involves etherification followed by stereoselective reduction of the aromatic ring.

Workflow for Route B:

Caption: Synthetic workflow for Route B.

Experimental Protocol: Route B

Step 1: Synthesis of 3-tert-Butoxynitrobenzene

• Follow a similar procedure as in Route A, Step 2, using 3-nitrophenol as the starting alcohol. The tert-butylation of phenols can be achieved under solvent-free conditions using a reusable catalyst like Er(OTf)3.[6]

Step 2: Catalytic Hydrogenation

• Charge a high-pressure reactor (autoclave) with 3-tert-butoxynitrobenzene and a suitable solvent (e.g., methanol or ethanol).

• Add a hydrogenation catalyst, such as Rhodium on carbon (Rh/C) or Platinum on carbon (Pt/C). The catalytic hydrogenation of nitroarenes can yield aminophenols, and subsequent hydrogenation of the aromatic ring can be achieved.[7][8][9][10][11]

• Seal the reactor and purge with nitrogen, then with hydrogen.

• Pressurize the reactor with hydrogen gas (typically 50-100 atm).

• Heat the reaction mixture to a specified temperature (e.g., 80-120 °C) with vigorous stirring.

• Maintain the reaction for 12-24 hours, monitoring the hydrogen uptake.

• After cooling to room temperature and venting the hydrogen, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain the crude product, which will be a mixture of cis and trans isomers of 3-tert-Butoxy-cyclohexylamine.

Step 3: Isomer Separation

• The separation of the cis and trans diastereomers can be achieved by column chromatography on silica gel, carefully selecting an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes, with a small percentage of triethylamine to prevent tailing).

• Alternatively, fractional crystallization of the amine salts (e.g., hydrochloride or mandelate salts) can be employed to isolate the desired trans isomer.[12]

Predicted Physicochemical Properties

The physicochemical properties of trans-3-tert-Butoxy-cyclohexylamine are crucial for its handling, purification, and application in synthesis. The following table provides estimated values based on the properties of similar compounds like cyclohexylamine and other tert-butyl ethers.

Property	Predicted Value
Molecular Formula	C₁₀H₂₁NO
Molecular Weight	171.28 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~190-210 °C
Density	~0.90-0.95 g/cm³
pKa (of conjugate acid)	~10.5-11.0
logP	~2.5-3.0

Structural Characterization

A comprehensive spectroscopic analysis is essential to confirm the structure and stereochemistry of the synthesized trans-3-tert-Butoxy-cyclohexylamine.

Spectroscopic Technique	Predicted Data
¹H NMR	δ (ppm): ~3.3-3.6 (m, 1H, CH-O), ~2.8-3.1 (m, 1H, CH-N), ~1.0-2.0 (m, 8H, cyclohexane ring CH₂), 1.19 (s, 9H, C(CH₃)₃), ~1.5 (br s, 2H, NH₂)
¹³C NMR	δ (ppm): ~73-75 (C-O), ~72-74 (O-C(CH₃)₃), ~49-52 (C-N), ~28-30 ((CH₃)₃), ~20-35 (cyclohexane ring carbons)
IR Spectroscopy	ν (cm⁻¹): 3300-3400 (N-H stretch, primary amine), 2850-2950 (C-H stretch, aliphatic), 1100-1200 (C-O stretch, ether)
Mass Spectrometry (EI)	m/z: 171 (M⁺), 156 (M⁺ - CH₃), 114 (M⁺ - C₄H₉), 98, 83, 57 (tert-butyl cation, base peak)

Rationale for Spectroscopic Predictions:

• ¹H NMR: The protons on the carbons bearing the oxygen and nitrogen (H-3 and H-1, respectively) are expected to be in the downfield region. Due to the trans configuration, both the amino and tert-butoxy groups are likely to be in equatorial positions in the most stable chair conformation. This would result in the axial H-1 and H-3 protons appearing as broad multiplets with large axial-axial coupling constants. The nine protons of the tert-butyl group will appear as a sharp singlet around 1.19 ppm.[13][14]

• ¹³C NMR: The carbons attached to the electronegative oxygen and nitrogen atoms will be deshielded. The quaternary carbon of the tert-butyl group and the methyl carbons will have characteristic chemical shifts. The chemical shifts of the cyclohexane ring carbons can help confirm the stereochemistry.[15][16]

• IR Spectroscopy: The spectrum will be characterized by the presence of N-H stretching bands for the primary amine and a strong C-O stretching band for the ether linkage. The absence of a broad O-H band would confirm the formation of the ether.[17]

• Mass Spectrometry: The molecular ion peak at m/z 171 should be observable. A key fragmentation pathway for tert-butyl ethers is the loss of a tert-butyl radical or isobutylene, leading to a prominent peak at m/z 114. The fragmentation of the cyclohexylamine ring will likely lead to characteristic ions. The most stable fragment is often the tert-butyl cation at m/z 57, which will likely be the base peak.[17][18][19][20]

Potential Applications in Drug Development

The unique combination of the cyclohexylamine scaffold and the tert-butoxy group in a defined stereochemical arrangement makes trans-3-tert-Butoxy-cyclohexylamine a highly attractive building block for medicinal chemistry.

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Engineering the Aliphatic Ring: A Technical Guide to the Biological Activity and Synthesis of Cyclohexylamine Derivatives

Executive Summary

Cyclohexylamine derivatives represent a highly versatile and potent class of pharmacophores in modern drug discovery. The aliphatic, non-planar nature of the cyclohexyl ring imparts unique lipophilic and steric properties, making it an ideal scaffold for modulating blood-brain barrier (BBB) penetration and cellular membrane intercalation. This technical guide synthesizes current data on their antimicrobial, neurotropic, and cytotoxic activities, and provides field-validated, green-chemistry protocols for their synthesis and biological evaluation.

Pharmacophore Rationale and Biological Spectrum

As a Senior Application Scientist, I approach molecular design by analyzing how structural modifications dictate biological causality. The incorporation of a cyclohexylamine moiety into small molecules drastically alters their pharmacokinetic profile. The ring provides a hydrophobic bulk that enhances target receptor affinity via van der Waals interactions, while the amine nitrogen serves as a critical hydrogen-bond donor/acceptor.

• Antimicrobial and Virucidal Activity: Recent material science and pharmacological studies have demonstrated that derivatives such as 4,4′-methylenebis(cyclohexylamine) and 3-aminomethyl-3,5,5-trimethylcyclohexylamine exhibit profound antimicrobial and virucidal properties[1]. When evaluated against pathogens, they cause significant log reductions in Staphylococcus aureus, Escherichia coli, and even enveloped viruses like HSV-1 and Human Coronavirus[1]. The causality here lies in the protonated amine's ability to disrupt the electrostatic integrity of the bacterial phospholipid bilayer, leading to fatal permeabilization.

• Neurotropic and Analgesic Effects: N-substituted cyclohexylamines and fused heterocycles containing the cyclohexyl moiety are well-documented for their central nervous system (CNS) activities. Specific derivatives act as potent acetylcholinesterase (AChE) inhibitors, while others exhibit distinct analgesic and antidepressant properties[2]. The non-planar ring is critical for fitting into the deep hydrophobic pockets of CNS receptors, a structural necessity for competitive inhibition[3].

• Anticancer and Cytotoxic Profiles: Schiff base compounds derived from the 4,4′-methylenebis(cyclohexylamine) scaffold have been synthesized to explore structural diversity in oncology[4]. These double-branching scaffolds allow for multi-valent interactions with target proteins (such as p53), presenting a new frontier for antineoplastic drug development[4].

Quantitative Efficacy Data

To facilitate comparative analysis, the following table summarizes the biological activities of key cyclohexylamine derivatives based on recent empirical literature.

Compound Class / Derivative	Target Organism / Receptor	Primary Biological Activity	Efficacy Metric / Outcome
4,4′-Methylenebis(cyclohexylamine)	S. aureus, E. coli, HSV-1	Antimicrobial / Virucidal	> 6.0 log reduction (ISO 22196)[1]
2-Cyano-N-cyclohexylacetamides	S. typhi, V. cholera, B. subtilis	Broad-spectrum Antibacterial	High zone of inhibition vs. standard[2]
N-substituted cyclohexylamines	Central Nervous System (CNS)	Analgesic / Antidepressant	Modulates motor/exploration activity[2]
Cyclohexyl-Schiff Bases	Cancer cell lines (p53 targets)	Cytotoxic / Antineoplastic	High binding affinity (in silico/in vitro)[4]

Mechanistic Pathways

Dual mechanistic pathways of cyclohexylamine derivatives in biological systems.

Experimental Methodologies: A Self-Validating Approach

Protocols must be designed with intrinsic validation checkpoints to ensure absolute trustworthiness. The following workflows detail the synthesis and biological evaluation of cyclohexyl-fused heterocycles.

Protocol A: Microwave-Assisted Synthesis of α,β-Unsaturated Cyclohexyl Derivatives

Traditional synthesis of these compounds requires 15–24 hours of reflux[5]. Transitioning to solvent-free microwave irradiation reduces reaction time to under 2 minutes while significantly boosting yield and purity[2],[5].

Step-by-Step Methodology:

• Precursor Preparation: Equimolar amounts of 2-cyano-N-cyclohexylacetamide and an aromatic aldehyde are ground together in an agate mortar.

  • Causality: Mechanical grinding ensures a homogenous solid-state mixture, maximizing the interfacial surface area for the subsequent solvent-free reaction.

• Catalysis: Add a catalytic amount of anhydrous sodium acetate (10 mol%).

  • Causality: Sodium acetate acts as a mild base to deprotonate the active methylene group of the cyanoacetamide, initiating the Knoevenagel condensation without causing side-product degradation.

• Microwave Irradiation: Transfer the mixture to a microwave-safe vessel and irradiate at 300W for 30–60 seconds in short 10-second bursts.

  • Validation Checkpoint (Self-Validating): Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The complete disappearance of the aldehyde spot confirms 100% conversion.

• Purification: Cool the melt to room temperature, wash with cold water to remove the catalyst, and recrystallize from hot ethanol.

  • Validation Checkpoint: Confirm structural integrity via FT-IR (verifying the disappearance of the C=O aldehyde stretch and appearance of the C≡N stretch at ~2340 cm⁻¹) and ¹H-NMR (confirming the vinylic proton signal)[5].

Microwave-assisted synthesis workflow for cyclohexylamine derivatives.

Protocol B: Self-Validating In Vitro Antimicrobial Screening (Resazurin Microtiter Assay)

To evaluate the biological activity of the synthesized derivatives[2], a highly reliable minimum inhibitory concentration (MIC) assay is required.

Step-by-Step Methodology:

• Inoculum Preparation: Cultivate target strains (e.g., S. aureus, E. coli) in Mueller-Hinton Broth (MHB) to an OD₆₀₀ of 0.08–0.1 (equivalent to a 0.5 McFarland standard, ~1.5 × 10⁸ CFU/mL).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the cyclohexylamine derivative (starting from 512 µg/mL down to 1 µg/mL) in MHB.

• Inoculation & Controls: Add 50 µL of the bacterial suspension to each well.

  • Self-Validating System: Include three strict controls. Positive Control: Broth + Bacteria (confirms viable growth). Negative Control: Broth + Compound (confirms no contamination from the compound itself). Standard Control: Broth + Bacteria + Standard Antibiotic (e.g., Ciprofloxacin) (validates the susceptibility profile of the specific bacterial strain).

• Incubation & Indicator Addition: Incubate at 37°C for 18 hours. Add 30 µL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours.

  • Causality: Resazurin is an oxidation-reduction indicator. Viable, respiring bacteria reduce the blue resazurin to pink resorufin. This provides a clear, colorimetric, and objective endpoint for MIC determination, entirely removing the ambiguity of visual turbidity assessments.

Conclusion

The strategic integration of the cyclohexylamine moiety into organic scaffolds is a proven methodology for generating potent biological agents. By employing green-chemistry synthesis techniques and rigorously validated biological assays, researchers can efficiently expand the therapeutic library of these derivatives, particularly in the critical realms of antimicrobial resistance and neuropharmacology.

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Engineering Privileged Scaffolds: A Technical Guide to trans-3-tert-Butoxy-cyclohexylamine Analogues in Modern Drug Discovery

The evolution of modern medicinal chemistry relies heavily on the optimization of stereochemically defined, bifunctional scaffolds. Among these, trans-3-tert-butoxy-cyclohexylamine (CAS: 2743656-86-0)[1] and its parent analogue, trans-3-aminocyclohexanol[2], have emerged as highly privileged building blocks. This whitepaper explores the physicochemical rationale, advanced therapeutic applications, and synthetic methodologies surrounding these cycloaliphatic systems, providing actionable insights for drug development professionals.

Structural Rationale and Physicochemical Tuning

The design of a successful therapeutic often requires precise control over molecular vectors, lipophilicity, and metabolic resistance. The trans-3-aminocyclohexanol scaffold provides a rigid cyclohexane backbone that projects its amino and hydroxyl substituents in a defined spatial orientation, making it an ideal core for complex molecular architectures[2].

However, free hydroxyl groups often present liabilities in in vivo settings. The strategic conversion of the hydroxyl group to a tert-butoxy ether—yielding trans-3-tert-butoxy-cyclohexylamine—serves two critical functions:

• Metabolic Shielding: Free hydroxyls are prime targets for Phase II glucuronidation and Phase I oxidation. The installation of a bulky tert-butyl group sterically occludes the oxygen atom, drastically reducing the intrinsic clearance (CL_int) and extending the half-life (t1/2) in human liver microsomes[3].

• Lipophilicity Enhancement: The tert-butoxy moiety significantly increases the partition coefficient (LogP). This drives better passive diffusion across lipid bilayers, a necessary feature for targeting intracellular kinases or central nervous system (CNS) receptors.

Comparative Physicochemical Profiling

The following table summarizes the theoretical and observed shifts in physicochemical properties when transitioning from the free alcohol to the tert-butoxy derivative.

Property / Parameter	trans-3-Aminocyclohexanol	trans-3-tert-Butoxy-cyclohexylamine	Causality / Pharmacological Impact
Molecular Weight	115.17 g/mol	171.28 g/mol	Increased bulk occupies larger hydrophobic pockets in target proteins.
LogP (Predicted)	~0.2	~1.5 - 2.0	Enhanced lipophilicity improves passive membrane permeability.
Phase II Metabolism	High susceptibility	Negligible	Steric hindrance of the tert-butyl group prevents glucuronidation[3].
H-Bond Donors	3 (Amine + OH)	2 (Amine only)	Reduction in H-bond donors improves oral bioavailability (Lipinski's Rule).

Advanced Applications: Bioorthogonal Self-Immolative Linkers

Beyond serving as a static structural core, 1,3-aminocyclohexanol derivatives have recently been weaponized as dynamic, "smart" linkers in Antibody-Drug Conjugates (ADCs) and controlled-release delivery systems[4].

This application exploits the Grob Fragmentation , a stereoelectronically driven reaction where the lone pair of an amine triggers the concerted cleavage of a C-C bond, expelling a leaving group[5].

The Mechanism of Action

By masking the C1 amine with a stimulus-responsive group (e.g., a peptide sequence cleavable by tumor-associated proteases, or a pH-sensitive moiety), the prodrug remains completely stable in systemic circulation. Upon reaching the slightly acidic tumor microenvironment or undergoing enzymatic cleavage, the amine is unmasked. The exposed nitrogen lone pair initiates a spontaneous electron cascade through the cyclohexane ring, fracturing the structure and releasing a therapeutic payload (such as the kinase inhibitor Crizotinib or sulfonate-based fluorophores)[4][5].

Mechanism of Grob fragmentation in 1,3-aminocyclohexanol self-immolative linkers.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and high yield, the synthesis of these derivatives must account for the steric bulk of the tert-butyl group and the potential for unwanted side reactions.

Protocol A: Synthesis of trans-3-tert-Butoxy-cyclohexylamine

Causality Note: Standard Williamson ether synthesis (using tert-butyl chloride and a base) fails here due to the massive steric hindrance, which heavily favors E2 elimination over SN2 substitution. Instead, an acid-catalyzed addition of the alcohol to isobutylene gas is utilized, proceeding via a stable tert-butyl carbocation intermediate.

Step 1: Amine Protection

• Dissolve trans-3-aminocyclohexanol (1.0 eq) in dichloromethane (DCM).

• Add triethylamine (1.5 eq) and cool to 0°C.

• Dropwise add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir for 4 hours at room temperature.

• Validation: Perform TLC (Ninhydrin stain). The disappearance of the primary amine spot confirms complete protection.

Step 2: Acid-Catalyzed tert-Butylation

• Transfer the N-Boc protected intermediate to a high-pressure Parr reactor.

• Dissolve in DCM and add a catalytic amount of concentrated H₂SO₄.

• Condense isobutylene gas (10.0 eq) into the reactor at -78°C.

• Seal the reactor and allow it to warm to room temperature, stirring for 24 hours.

• Validation: Quench with saturated NaHCO₃. Analyze the organic layer via ¹H-NMR; the appearance of a massive 9H singlet at ~1.2 ppm confirms etherification.

Step 3: Deprotection

• Dissolve the intermediate in a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM.

• Stir for 2 hours at room temperature to remove the Boc group.

• Concentrate under vacuum, neutralize with 1M NaOH, and extract with ethyl acetate to yield the free trans-3-tert-butoxy-cyclohexylamine.

Synthetic workflow for trans-3-tert-Butoxy-cyclohexylamine via carbocation capture.

Protocol B: Assembly of a Grob-Fragmentation Prodrug Linker

Causality Note: The payload must be attached at the C3 position via a leaving group (e.g., sulfonate) to fulfill the stereoelectronic requirements for fragmentation[5].

• Payload Conjugation: React the free hydroxyl of N-Boc-trans-3-aminocyclohexanol with a sulfonyl chloride derivative of the payload (e.g., Dansyl chloride) in the presence of pyridine at 0°C.

• Linker Masking: Deprotect the Boc group using TFA/DCM, then immediately couple the free amine to a stimulus-responsive peptide (e.g., Val-Cit) using standard EDC/NHS coupling conditions.

• Validation: Analyze the final construct via LC-MS to confirm the exact mass of the masked prodrug and ensure no premature fragmentation occurred during purification.

Sources

• 1. trans-3-tert-Butoxy-cyclohexylamine CAS#: 2743656-86-0 [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimizing metabolic stability of phosphodiesterase 5 inhibitors: discovery of a potent N-(pyridin-3-ylmethyl)quinoline derivative targeting synaptic plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dialnet.unirioja.es [dialnet.unirioja.es]
• 5. pubs.acs.org [pubs.acs.org]

Unveiling the Pharmacological Potential of trans-3-tert-Butoxy-cyclohexylamine: Mechanism of Action Theories and Validation Frameworks

Executive Summary

In the landscape of central nervous system (CNS) drug discovery, the identification and characterization of novel aliphatic pharmacophores is critical for overcoming the limitations of existing therapeutics. trans-3-tert-Butoxy-cyclohexylamine (CAS: 2743656-86-0)[1] is a highly specialized, sterically hindered chemical building block. While it is not yet a fully characterized clinical entity, its structural homology to established neuroactive compounds makes it a high-value fragment for rational drug design.

As a Senior Application Scientist, I approach this compound not as a finished drug, but as a sophisticated molecular tool. This whitepaper deconstructs the structural causality of trans-3-tert-Butoxy-cyclohexylamine, proposes three primary Mechanism of Action (MoA) theories based on the[2], and establishes self-validating experimental workflows for rigorous preclinical validation[3].

Pharmacophore Deconstruction & Structural Causality

To understand how a molecule behaves in a biological system, we must first analyze the causality behind its structural components. Every moiety in trans-3-tert-Butoxy-cyclohexylamine serves a specific biophysical purpose:

• The Cyclohexylamine Core: This is the foundational scaffold of the arylcyclohexylamine family (which includes well-known dissociative anesthetics like ketamine and phencyclidine)[2]. The primary amine group exhibits a high pKa (~10.5), ensuring it is protonated at physiological pH. This positive charge acts as the primary electrostatic anchor, forming critical salt bridges with acidic residues (e.g., aspartate or glutamate) deep within receptor binding pockets[3].

• The trans Stereochemistry: Spatial orientation dictates target specificity. The trans configuration ensures that the bulky ether group and the amine are positioned on opposite faces of the cyclohexane ring. This geometry minimizes intramolecular steric clashes and locks the molecule into a conformation optimized for highly specific receptor clefts, preventing off-target promiscuity.

• The tert-Butoxy Moiety: The addition of a tert-butoxy group introduces massive steric bulk and significant lipophilicity. Unlike methoxy or ethoxy groups, the tert-butyl fragment is highly resistant to CYP450-mediated O-dealkylation, dramatically enhancing the molecule's metabolic stability[4]. Furthermore, it acts as a hydrophobic "plug," ideal for occupying deep lipophilic pockets within ion channels.

Mechanism of Action (MoA) Theories

Based on robust structure-activity relationship (SAR) data from homologous compounds, we propose three primary MoA theories for trans-3-tert-Butoxy-cyclohexylamine.

Theory 1: Non-Competitive NMDA Receptor Antagonism (Open-Channel Blockade)

Arylcyclohexylamines classically act as non-competitive antagonists of the N-methyl-D-aspartate (NMDA) receptor[3]. We theorize that trans-3-tert-Butoxy-cyclohexylamine mimics the des-aryl core of these antagonists[5]. Upon receptor activation by glutamate, the channel pore opens. The protonated amine of our compound migrates into the pore to interact with asparagine residues, while the bulky tert-butoxy group sterically occludes the channel, preventing calcium ( Ca2+ ) influx and halting excitotoxicity[6].

Proposed NMDA receptor open-channel blockade pathway by trans-3-tert-Butoxy-cyclohexylamine.

Theory 2: Sigma-1 ( σ1​ ) Receptor Chaperone Activation

Cyclohexylamine derivatives frequently exhibit high affinity for σ1​ receptors[2]. The classic σ1​ pharmacophore requires a basic amine flanked by distinct hydrophobic regions. The tert-butoxy group perfectly fulfills the requirement for a bulky, lipophilic region, potentially allowing the compound to act as a σ1​ agonist, which promotes endoplasmic reticulum stress relief and cellular survival.

Theory 3: Monoamine Transporter (DAT/SERT) Inhibition

Certain substituted cyclohexylamines act as potent dopamine (DAT) or serotonin (SERT) reuptake inhibitors[2]. The spatial distance between the basic amine and the oxygen atom of the tert-butoxy ether linkage may mimic the pharmacophore of known monoamine transporter inhibitors, allowing it to competitively block the reuptake cleft[7].

Self-Validating Experimental Workflows

To ensure scientific integrity (E-E-A-T), any investigation into this compound must employ self-validating protocols. The following workflows are designed with orthogonal readouts and internal controls to definitively prove the MoA.

Protocol 1: Competitive Radioligand Binding Assay (Target Identification)

• Causality: Before assessing functional cellular activity, we must establish direct physical binding to the target and calculate the exact inhibition constant ( Ki​ ).

• Step 1: Prepare rat forebrain homogenates, which are naturally rich in NMDA and σ1​ receptors.

• Step 2: Incubate the homogenates with a specific radioligand (e.g., [3H] MK-801 for the NMDA pore, or [3H] pentazocine for σ1​ ) alongside varying concentrations of trans-3-tert-Butoxy-cyclohexylamine ( 10−10 to 10−4 M).

• Step 3 (Self-Validation): Include a non-specific binding control using a massive excess ( 10μM ) of unlabeled MK-801. Crucially, synthesize and include the cis-isomer of the compound as a negative stereospecific control to prove that binding is geometry-dependent, not just a result of non-specific lipophilic partitioning.

• Step 4: Filter the homogenates, wash with ice-cold buffer, and quantify bound radioactivity via liquid scintillation counting to generate a Cheng-Prusoff Ki​ curve.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology (Functional Validation)

• Causality: Binding affinity does not equate to functional efficacy. Patch-clamp electrophysiology is required to determine if the compound acts as an agonist, a competitive antagonist, or an open-channel pore blocker.

• Step 1: Culture primary hippocampal neurons or HEK293 cells expressing recombinant GluN1/GluN2B receptors.

• Step 2: Apply a holding membrane potential of -70 mV.

• Step 3: Co-apply Glutamate and Glycine via rapid perfusion to evoke inward Ca2+ / Na+ currents.

• Step 4: Perfuse trans-3-tert-Butoxy-cyclohexylamine into the bath.

• Step 5 (Self-Validation): Demonstrate "use-dependency" (the blockade should only occur when the channel is actively opened by glutamate) and "voltage-dependency" (the blockade should relieve at positive membrane potentials, e.g., +40 mV, proving the positively charged molecule is physically expelled from the pore, confirming it is a pore blocker rather than an allosteric modulator).

Self-validating experimental workflow for characterizing novel cyclohexylamine pharmacophores.

Quantitative Data Presentation: Predicted Physicochemical Profile

The following table summarizes the predicted physicochemical properties of trans-3-tert-Butoxy-cyclohexylamine based on structural homology, highlighting its suitability for CNS drug development.

Property	Predicted Value	Pharmacological Implication
Molecular Weight	171.28 g/mol	Highly favorable for blood-brain barrier (BBB) penetration (adheres strictly to Lipinski's Rule of 5).
LogP (Lipophilicity)	~2.5 - 3.0	Optimal range for CNS distribution and deep hydrophobic pocket anchoring.
pKa (Amine)	~10.5	Protonated at physiological pH; essential for electrostatic receptor binding.
Topological Polar Surface Area (TPSA)	35.2 Ų	Indicates excellent passive transcellular permeability across the BBB.
H-Bond Donors / Acceptors	1 / 1	Minimizes the desolvation penalty required during receptor binding.

References

• ResearchGate / MDPI Pharmaceuticals , "Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects". URL:[Link]

• Wikipedia , "Arylcyclohexylamine". URL:[Link]

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• 1. trans-3-tert-Butoxy-cyclohexylamine | 2743656-86-0 [chemicalbook.com]
• 2. Arylcyclohexylamine - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-{[(tert-butoxy) carbonyl]amino}-4-(3-cyanophenyl)thiophene-3-carboxylic acid - CAS号 1432511-18-6 - 摩熵化学 [molaid.com]
• 5. researchgate.net [researchgate.net]
• 6. derangedphysiology.com [derangedphysiology.com]
• 7. Synthesis and cardiovascular activity of a new series of cyclohexylaralkylamine derivatives related to perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Advanced Experimental Protocols for trans-3-tert-Butoxy-cyclohexylamine in Drug Discovery

Mechanistic Rationale & Conformational Causality

trans-3-tert-Butoxy-cyclohexylamine (CAS: 2743656-86-0) ()[1] is a highly specialized, sterically tuned building block widely utilized in medicinal chemistry to enhance the lipophilicity and metabolic stability of active pharmaceutical ingredients (APIs).

The Causality of Steric Hindrance: To successfully utilize this molecule, one must understand its conformational dynamics. In a cyclohexane ring, the massive steric bulk of the tert-butoxy ether group (high A-value) forces it to exclusively occupy the equatorial position to minimize 1,3-diaxial strain. Because the stereochemistry of this building block is trans-1,3, the primary amine is consequently forced into an axial position.

This axial orientation significantly shields the nitrogen's lone pair due to 1,3-diaxial interactions with the protons at C1 and C5. As a result, standard nucleophilic addition protocols (like EDC/HOBt amide coupling or standard borohydride reductive aminations) often fail or result in poor yields. The protocols designed below bypass these steric penalties by utilizing low-volume transition states (acyl fluorides) and highly active catalytic surfaces (Pd/C under H2).

Workflow Visualization

Fig 1: Synthetic workflows and downstream deprotection of trans-3-tert-Butoxy-cyclohexylamine.

Self-Validating Experimental Protocols

Protocol 1: Amide Coupling via In Situ Acyl Fluoride Generation

Causality: The axial amine of trans-3-tert-butoxy-cyclohexylamine struggles to attack bulky active esters (like OBt or OAt). Acyl fluorides, however, present a highly reactive, sterically unencumbered electrophilic center, allowing for rapid amide bond formation even with hindered substrates ()[2].

Step-by-Step Methodology:

• Activation: In an oven-dried flask under argon, dissolve the carboxylic acid (1.1 eq) in anhydrous Dichloromethane (DCM, 0.2 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) followed by BTFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate, 1.2 eq). Stir at room temperature for 30 minutes to generate the acyl fluoride.

• Coupling: Add trans-3-tert-butoxy-cyclohexylamine (1.0 eq) dropwise to the activated mixture. Heat the reaction to 40 °C.

• Validation Checkpoint (IPC): After 4 hours, withdraw a 5 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. Self-Validation: The chromatogram must show the complete disappearance of the amine mass (m/z 172.1[M+H]+). If unreacted amine >5% persists, add an additional 0.2 eq of BTFFH.

• Workup: Quench the reaction with saturated aqueous NaHCO3. Extract with DCM (3x). Wash the combined organic layers with 1M HCl, brine, dry over Na2SO4, and concentrate.

Protocol 2: Direct Reductive Amination via Pd-Catalysis

Causality: Imines formed from sterically hindered amines are often thermodynamically unstable. Utilizing Pd/C under a hydrogen atmosphere facilitates both the dynamic formation of the hemiaminal intermediate and its rapid, irreversible reduction on the catalyst surface, driving the equilibrium forward ()[3].

Step-by-Step Methodology:

• Preparation: In a high-pressure autoclave, dissolve trans-3-tert-butoxy-cyclohexylamine (1.0 eq) and the target aldehyde/ketone (1.1 eq) in anhydrous Methanol (0.2 M).

• Catalyst Addition: Add 10 wt% Pd/C (0.05 eq Pd). Safety Note: Add catalyst under an argon blanket to prevent solvent ignition.

• Reaction: Purge the vessel with H2 gas three times. Pressurize to 1.5 MPa and stir vigorously (1000 rpm) at 30 °C for 4–12 hours.

• Validation Checkpoint (IPC): Sample 10 µL, filter through a micro-celite plug, and analyze via GC-MS. Self-Validation: The intermediate imine (m/z[M-18]) must be fully converted to the target secondary amine. The absence of the imine peak validates reaction completion.

• Workup: Filter the reaction mixture through a pad of Celite, washing thoroughly with Methanol. Concentrate the filtrate under reduced pressure.

Protocol 3: Orthogonal Deprotection of the tert-Butoxy Ether

Causality: The tert-butoxy group is highly stable to nucleophiles, bases, and catalytic hydrogenation, making it an ideal orthogonal protecting group. However, it is highly sensitive to acidic conditions, where it undergoes E1 elimination to release isobutylene gas, unmasking the free hydroxyl group ()[4].

Step-by-Step Methodology:

• Preparation: Dissolve the tert-butoxy-protected intermediate in anhydrous DCM to a concentration of 0.1 M.

• Acid Addition: Cool the solution to 0 °C. Slowly add Trifluoroacetic Acid (TFA) to achieve a 1:1 (v/v) ratio of DCM:TFA.

• Reaction: Remove the ice bath and stir at room temperature for 2–4 hours.

• Validation Checkpoint (IPC): Monitor via LC-MS. Self-Validation: The product mass must shift by exactly -56.1 Da (loss of the isobutylene fragment). Additionally, 1H NMR of a dried aliquot should show the complete disappearance of the sharp 9H singlet at ~1.15 ppm.

• Workup: Concentrate the mixture under a stream of nitrogen to remove volatile TFA and isobutylene. Neutralize the residue with saturated aqueous NaHCO3 and extract with Ethyl Acetate.

Quantitative Data & Optimization Matrix

The table below summarizes the causality between the steric bulk of the activated intermediate and the resulting conversion rates for the amide coupling of trans-3-tert-butoxy-cyclohexylamine.

Table 1: Optimization Matrix for Amide Coupling of trans-3-tert-Butoxy-cyclohexylamine

Coupling Reagent	Activation Intermediate	Solvent	Temp (°C)	Time (h)	IPC Conversion (%)
EDC/HOBt	OBt Ester (High Steric Bulk)	DMF	25	24	< 20%
HATU	OAt Ester (High Steric Bulk)	DMF	25	16	45 - 50%
COMU	Oxyma Ester (Medium Bulk)	DMF	25	12	75 - 80%
BTFFH	Acyl Fluoride (Minimal Bulk)	DCM	40	8	> 95%

Note: Data demonstrates that traditional coupling agents fail due to the axial trajectory required for nucleophilic attack. Acyl fluorides provide the optimal steric relief required for high-yielding conversions.

References

• Due-Hansen, M. E., et al. "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates." Organic & Biomolecular Chemistry, 2015. Available at:[Link]

• Hong, Z., et al. "Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine." International Journal of Molecular Sciences, 2022. Available at:[Link]

• Organic Chemistry Portal. "tert-Butyl Ethers - Stability and Deprotection". Available at:[Link]

Sources

• 1. trans-3-tert-Butoxy-cyclohexylamine CAS#: 2743656-86-0 [m.chemicalbook.com]
• 2. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 3. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine | MDPI [mdpi.com]
• 4. tert-Butyl Ethers [organic-chemistry.org]

Application Notes and Protocols in Asymmetric Synthesis: A Guide for Researchers and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Chemistry

In the realm of molecular science, three-dimensional structure is paramount. Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept that profoundly influences biological activity. The two mirror-image forms of a chiral molecule, known as enantiomers, can exhibit vastly different pharmacological, toxicological, and metabolic properties.[1][2] For instance, one enantiomer of a drug may be therapeutically active (the eutomer), while the other could be inactive or even harmful (the distomer).[1][2] Consequently, the ability to selectively synthesize a single enantiomer—a practice known as asymmetric synthesis—is a cornerstone of modern drug discovery, agrochemical development, and fine chemical production.[1][3]

This guide provides an in-depth exploration of key methodologies in asymmetric synthesis, offering not just step-by-step protocols but also the underlying principles and practical insights to empower researchers in their quest for stereochemical control. We will delve into the strategic use of chiral auxiliaries, the elegance of catalytic asymmetric transformations, and the precision of biocatalysis.

I. Chiral Auxiliaries: Covalent Control of Stereochemistry

The chiral auxiliary approach is a robust and well-established strategy for asymmetric synthesis. It involves the temporary covalent attachment of an enantiomerically pure molecule (the auxiliary) to a prochiral substrate.[4] The steric and electronic properties of the auxiliary then direct a subsequent chemical transformation, leading to the formation of one diastereomer in preference to the other. Finally, the auxiliary is cleaved to furnish the desired enantiomerically enriched product and can often be recovered for reuse.

A. The Evans Oxazolidinone Auxiliaries: A Paradigm of Diastereoselective Enolate Alkylation

Developed by David A. Evans, chiral oxazolidinone auxiliaries are among the most reliable and versatile tools for the asymmetric alkylation of carboxylic acid derivatives. The auxiliary is first acylated, and the resulting imide is then deprotonated to form a rigid Z-enolate, often chelated to a Lewis acid like a boron triflate. The bulky substituent on the auxiliary effectively shields one face of the enolate, directing the approach of an electrophile to the opposite face with high diastereoselectivity.

Diagram 1: General Workflow of a Chiral Auxiliary-Mediated Synthesis

Caption: Workflow of Chiral Auxiliary-Mediated Asymmetric Synthesis.

B. Protocol: Evans Asymmetric Aldol Reaction

This protocol details the boron-mediated asymmetric aldol reaction of an N-propionyl oxazolidinone with isobutyraldehyde, a classic example demonstrating the power of Evans auxiliaries to control the formation of two new stereocenters.

Materials:

• (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone

• Propionyl chloride

• Triethylamine (Et3N)

• Dibutylboron triflate (Bu2BOTf), 1.0 M in CH2Cl2

• Isobutyraldehyde

• Anhydrous dichloromethane (CH2Cl2)

• Methanol (MeOH)

• Hydrogen peroxide (30% aq.)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

Step 1: Acylation of the Chiral Auxiliary

• To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv) and anhydrous CH2Cl2.

• Cool the solution to 0 °C and add triethylamine (1.5 equiv).

• Slowly add propionyl chloride (1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with water and extract the aqueous layer with CH2Cl2.

• Combine the organic layers, wash with brine, dry over MgSO4, filter, and concentrate under reduced pressure. Purify the N-propionyl oxazolidinone by flash chromatography.

Step 2: Diastereoselective Aldol Reaction

• To a flame-dried flask under an inert atmosphere, add the purified N-propionyl oxazolidinone (1.0 equiv) and anhydrous CH2Cl2.

• Cool the solution to 0 °C and add dibutylboron triflate (1.1 equiv) dropwise, resulting in a color change.

• After stirring for 15 minutes, add triethylamine (1.2 equiv) dropwise.

• Cool the reaction mixture to -78 °C and slowly add isobutyraldehyde (1.5 equiv).

• Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Quench the reaction by the sequential addition of methanol, saturated aqueous NaHCO3, and hydrogen peroxide.

• Stir vigorously at room temperature for 1 hour. Extract the aqueous layer with CH2Cl2.

• Combine the organic layers, wash with brine, dry over MgSO4, filter, and concentrate. The crude aldol adduct can be purified by flash chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the aldol adduct (1.0 equiv) in a mixture of tetrahydrofuran (THF) and water.

• Cool to 0 °C and add a 30% aqueous solution of hydrogen peroxide (4.0 equiv), followed by a 1 M aqueous solution of lithium hydroxide (LiOH) (2.0 equiv).

• Stir at 0 °C for 4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na2SO3).

• Separate the chiral auxiliary by extraction with CH2Cl2.

• Acidify the aqueous layer with 1 M HCl and extract the desired β-hydroxy carboxylic acid with ethyl acetate.

• Dry the organic layer over MgSO4, filter, and concentrate to yield the final product.

C. Data Presentation: Substrate Scope of Evans Auxiliaries

Electrophile (R-CHO)	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
Benzaldehyde	>99:1	85	[5]
Isobutyraldehyde	98:2	89	[4]
Acetaldehyde	95:5	78	[4]
Crotonaldehyde	>99:1	80	[4]

II. Catalytic Asymmetric Synthesis: The Power of Chiral Catalysts

Catalytic asymmetric synthesis represents a more atom-economical and elegant approach, where a small amount of a chiral catalyst can generate a large quantity of an enantiomerically enriched product. This section will focus on seminal examples from transition-metal catalysis and organocatalysis.

A. Transition-Metal Catalysis: Sharpless, Noyori, and Jacobsen Reactions

The development of chiral transition-metal complexes has revolutionized asymmetric synthesis, earning Nobel Prizes for its pioneers. These catalysts create a chiral environment around the metal center, enabling highly enantioselective transformations.

Diagram 2: Catalytic Cycle of the Sharpless Asymmetric Epoxidation

Sources

• 1. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016-2020): A Recapitulation of Chirality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Aldol reaction [chemistrynewlight.blogspot.com]
• 5. researchgate.net [researchgate.net]

Application Note: Ruthenium-Catalyzed Ring-Closing Metathesis (RCM) in the Synthesis of Complex Macrocyclic Drugs

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Macrocyclization, Catalyst Kinetics, and Simulated High Dilution (SHD) Protocols

Introduction & Mechanistic Insights

Macrocyclic molecules—defined by ring systems containing 12 or more atoms—are increasingly prevalent in modern drug discovery. By imparting conformational restraint, macrocyclization reduces the entropy of binding, enabling highly potent and selective interactions with challenging biological targets while simultaneously improving metabolic stability[1].

While historically limited to natural product derivatives, the advent of Ring-Closing Metathesis (RCM) has democratized the synthesis of unnatural macrocycles[1]. RCM is a transition-metal-catalyzed carbon-carbon bond-forming reaction that converts acyclic dienes into cyclic olefins, driven thermodynamically by the expulsion of volatile ethylene gas[2][3]. This methodology has successfully transitioned from medicinal chemistry discovery routes to commercial-scale manufacturing, highlighted by the syntheses of the HCV protease inhibitors simeprevir and glecaprevir, as well as the kinase inhibitor pacritinib[1].

The Metathesis Manifold: Causality in Reaction Design

The synthesis of complex cyclic structures via RCM is kinetically challenged by competing reaction pathways. The active Ruthenium-alkylidene species can mediate three primary processes[4]:

• Ring-Closing Metathesis (RCM): The desired intramolecular cyclization.

• Acyclic Diene Metathesis (ADMET): Intermolecular oligomerization of the diene precursor.

• Ring-Opening Metathesis Polymerization (ROMP): The opening and polymerization of the formed macrocycle.

To successfully isolate the macrocycle, the kinetic model must heavily favor the intramolecular pathway over intermolecular collisions.

Caption: The metathesis manifold illustrating competing RCM, ADMET, and ROMP pathways.

Catalyst Selection and Substrate Pre-organization

The choice of catalyst and the structural pre-organization of the diene are the two most critical variables in RCM. Trace impurities, basic amines, and steric hindrance can easily poison the catalyst or stall the catalytic cycle[1][3].

Quantitative Data: Ruthenium Catalyst Profiles

Catalyst Generation	Key Structural Features	Application & Kinetic Profile
Grubbs 1st Gen (G-I)	Two PCy₃ ligands, Ru=CHPh core	High functional group tolerance; lower overall activity. Often struggles with sterically hindered or electron-deficient olefins[3].
Grubbs 2nd Gen (G-II)	One N-heterocyclic carbene (NHC) ligand	Significantly higher activity and stability; capable of closing highly substituted rings[2][3].
Hoveyda-Grubbs 2nd Gen	Chelating isopropoxystyrene ligand	Exceptional thermal stability. Slower initiation but highly resistant to thermal deactivation; ideal for prolonged high-temperature scale-up[1][3].
Zhan 1B	Modified chelating ether	High stereoselectivity (favors trans isomers); successfully utilized in the synthesis of pacritinib and MK-0616[1].

The "Boc Effect" in Substrate Design

In the commercial synthesis of simeprevir, process chemists discovered that substituting the diene precursor's amide nitrogen with a tert-butyloxycarbonyl (Boc) group fundamentally altered the reaction kinetics[5][6]. NMR analysis of the inserted species revealed that the N-Boc substitution forces the Ruthenium catalyst to initiate exclusively at the hexenyl moiety rather than the alternative terminal olefin[7]. This shift in the insertion site suppresses unwanted cyclopropane epimerization and eliminates polymeric side products, pushing the isolated yield to 80%[7].

Experimental Protocol: SHD Macrocyclization

Standard RCM requires extreme dilution (e.g., 0.001 M) to prevent ADMET, which is economically and environmentally unviable for commercial scale-up[1][4]. The solution is Simulated High Dilution (SHD) . By slowly feeding the diene into a refluxing catalyst solution, the steady-state concentration of the unreacted diene remains near zero, kinetically favoring intramolecular cyclization, even though the final product concentration reaches practical levels (e.g., 0.05 M)[7].

Workflow Overview

Caption: Step-by-step workflow for Simulated High Dilution (SHD) macrocyclization.

Step-by-Step Methodology

Self-Validating System Requirement: This protocol relies on continuous in-process monitoring. Do not proceed to the workup phase until GC-MS/LC-MS confirms the absence of the acyclic diene precursor.

• System Preparation: Equip a thoroughly dried, multi-neck reactor with a reflux condenser, an internal temperature probe, and a programmable syringe pump. Purge the system with Argon for 30 minutes to establish strictly anaerobic conditions. Causality: Ruthenium carbenes are highly sensitive to oxygen, which causes premature catalyst decomposition[3].

• Catalyst Solution: Dissolve the selected Ruthenium catalyst (e.g., Hoveyda-Grubbs 2nd Gen, 1–5 mol%) in anhydrous, degassed toluene[3][7]. Heat the reactor to reflux (110 °C). Causality: High temperatures drive the thermodynamic expulsion of ethylene gas out of the solution, preventing the reverse reaction[2].

• Diene Feed (SHD): Dissolve the N-Boc protected diene precursor in degassed toluene to create a concentrated feed solution. Using the syringe pump, add this solution dropwise into the refluxing catalyst mixture over a period of 10 to 12 hours[7].

• Reaction Monitoring: Withdraw 50 µL aliquots every 2 hours. Immediately quench the aliquot with 10 µL of ethyl vinyl ether (to deactivate the active Ru-carbene) and analyze via UPLC-MS[3].

• Quenching & Scavenging: Once the diene feed is complete and conversion plateaus, cool the reactor to room temperature. Add a Ruthenium scavenger (e.g., specialized functionalized silica or 2-mercaptonicotinic acid) and stir for 2 hours. Causality: Heavy metal removal is a strict regulatory requirement for pharmaceutical APIs; scavenging prevents degradation of the product during subsequent concentration[2].

• Isolation: Filter the mixture through a pad of Celite to remove the scavenger-metal complex. Concentrate the filtrate under reduced pressure. Purify the crude macrocycle via crystallization (e.g., solvent switch to 1-butanol) or flash column chromatography[3][6].

Troubleshooting & Quality Control

• Observation of High Molecular Weight Impurities: If Gel Permeation Chromatography (GPC) or NMR indicates the presence of oligomers or polymers, the steady-state concentration of the diene is too high[5]. Correction: Decrease the syringe pump feed rate to suppress intermolecular ADMET[4].

• Catalyst Stalling / Incomplete Conversion: If the reaction halts prematurely despite the presence of unreacted diene, the catalyst has likely been poisoned or thermally degraded. Correction: Verify the purity of the diene precursor (ensure no free basic amines are present) and confirm that the solvent was adequately degassed. Consider switching to a more thermally robust catalyst like Hoveyda-Grubbs 2nd Gen[1][3].

References

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Application Notes and Protocols for the Functionalization of the Cyclohexylamine Scaffold

Introduction: The Cyclohexylamine Scaffold - A Privileged Motif in Modern Chemistry

The cyclohexylamine moiety is a cornerstone in the design and synthesis of a vast array of functional molecules. Its prevalence in pharmaceuticals, agrochemicals, and materials science underscores its importance as a "privileged scaffold."[1][2] The three-dimensional structure of the cyclohexane ring, combined with the nucleophilic and basic properties of the amine group, provides a versatile platform for creating molecules with diverse biological activities and material properties.[2] From analgesics and antihistamines to advanced polymers, the strategic functionalization of the cyclohexylamine core is a critical task for researchers aiming to develop novel chemical entities.[2]

This comprehensive guide provides an in-depth exploration of key methodologies for the functionalization of the cyclohexylamine scaffold. We will move beyond simple procedural lists to delve into the mechanistic rationale behind these transformations, offering field-proven insights to empower researchers in their experimental design. This document is structured to provide both a conceptual understanding and practical, step-by-step protocols for the N-functionalization, direct C-H functionalization, and advanced construction of this versatile scaffold.

Part 1: N-Functionalization - Modifying the Core Nucleophile

The most direct approach to modifying the cyclohexylamine scaffold is through reactions at the nitrogen atom. The lone pair of electrons on the amine group makes it a potent nucleophile and a convenient handle for introducing a wide range of substituents.

N-Sulfonylation: Crafting Bioactive Sulfonamides

The formation of a sulfonamide bond is a cornerstone of medicinal chemistry, found in numerous approved drugs.[3] This functional group can act as a hydrogen bond donor and acceptor, influencing the pharmacokinetic and pharmacodynamic properties of a molecule. The reaction of cyclohexylamine with a sulfonyl chloride is a robust and high-yielding transformation.

Causality of Experimental Choices:

• Base: A base such as sodium carbonate or pyridine is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[3]

• Solvent: An aqueous or biphasic system is often employed to facilitate the reaction between the water-insoluble sulfonyl chloride and the water-soluble amine salt.

• pH control: Maintaining a slightly basic pH (around 8) ensures that the amine is in its free, nucleophilic form.[3]

Experimental Protocol: Synthesis of N-cyclohexyl-4-methoxybenzenesulfonamide [3]

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclohexylamine (1.0 eq) in distilled water.

• Addition of Sulfonyl Chloride: Carefully add 4-methoxybenzenesulfonyl chloride (1.05 eq) to the stirred solution.

• pH Adjustment: Maintain the pH of the reaction mixture at approximately 8 by the dropwise addition of a 10% aqueous sodium carbonate solution.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Precipitation: Upon completion, acidify the reaction mixture with 3 M hydrochloric acid to precipitate the product.

• Purification: Collect the solid by filtration and recrystallize from a suitable solvent such as methanol/water to afford the pure N-cyclohexyl-4-methoxybenzenesulfonamide.

N-Alkylation and N-Arylation: Expanding Structural Diversity

Introducing alkyl or aryl substituents on the nitrogen atom can significantly alter the steric and electronic properties of the cyclohexylamine scaffold. While classical methods often involve harsh conditions, modern catalytic approaches offer milder and more efficient alternatives.

Modern Approach: "Hydrogen Borrowing" for N-Alkylation

The "hydrogen borrowing" strategy is an elegant and atom-economical method for the N-alkylation of amines with alcohols.[4] This process involves the temporary oxidation of the alcohol to an aldehyde, which then forms an imine with the amine. The in-situ hydrogenation of the imine yields the N-alkylated product, with water as the only byproduct.

Conceptual Workflow: Hydrogen Borrowing N-Alkylation

Figure 1: Conceptual workflow of hydrogen borrowing catalysis.

Part 2: Direct C-H Functionalization - The Modern Synthetic Paradigm

Directly converting C-H bonds into new C-C or C-heteroatom bonds represents a paradigm shift in organic synthesis, offering unparalleled efficiency and atom economy.[5][6] For cyclohexylamine, the α-C-H bonds adjacent to the nitrogen are particularly amenable to functionalization due to their reduced bond dissociation energy and the ability to form stabilized intermediates.

Photoredox-Catalyzed α-C-H Functionalization

Visible-light photoredox catalysis has emerged as a powerful tool for the generation of radical intermediates under mild conditions.[7][8][9] In the context of cyclohexylamine, a photocatalyst can oxidize the amine to a nitrogen-centered radical cation. Subsequent deprotonation at the α-position generates a highly reactive α-amino radical, which can be trapped by a variety of radical acceptors.

Mechanism: Generation and Trapping of α-Amino Radicals

• Excitation: A photocatalyst (e.g., Ru(bpy)₃²⁺ or an organic dye) absorbs visible light and is promoted to an excited state (PC*).

• Single Electron Transfer (SET): The excited photocatalyst is reductively quenched by the tertiary amine (cyclohexylamine derivative), generating an amine radical cation and the reduced form of the photocatalyst.[7]

• Deprotonation: A mild base in the reaction mixture facilitates the deprotonation of the α-C-H bond, forming the key α-amino radical intermediate.

• Radical Trapping: The nucleophilic α-amino radical adds to an electron-deficient olefin or other radical acceptor, forming a new C-C bond.

• Catalyst Regeneration: The catalytic cycle is closed by a final redox event, regenerating the ground-state photocatalyst.

Sources

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Introduction to Chiral Ligand Design and Atropisomerism

Application Note: BINAP-Mediated Asymmetric Catalysis – Mechanistic Insights and Protocols for Ru-Catalyzed Hydrogenation

The advent of chiral ligands has fundamentally transformed asymmetric catalysis, enabling the synthesis of highly enantiomerically enriched pharmaceuticals, agrochemicals, and fine materials. Among the "privileged" classes of chiral ligands, C2-symmetric diphosphines stand as the gold standard for transition-metal-catalyzed asymmetric transformations[1].

Specifically, BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) revolutionized the field of enantioselective synthesis. Unlike ligands that rely on stereogenic carbon centers, BINAP derives its chirality from atropisomerism—restricted rotation around the C-C bond connecting the two naphthalene rings[2]. This structural rigidity is the causal mechanism behind its success: when coordinated to a transition metal such as Ruthenium (Ru), the equatorial and axial phenyl rings on the phosphorus atoms project into specific spatial quadrants. This geometry effectively blocks two diagonal quadrants, forcing the incoming prochiral substrate to approach the metal center exclusively from the unhindered face[3].

Mechanistic Rationale: The Noyori Asymmetric Hydrogenation

To understand why experimental protocols for BINAP-Ru catalysis are designed with strict parameters, one must examine the catalytic cycle. In the asymmetric hydrogenation of β -keto esters, the active catalyst is a Ru-hydride species generated in situ[3].

The stereochemical outcome is dictated by the "Quadrant Rule." When the β -keto ester coordinates to the Ru center via its oxygen atoms, the steric bulk of the BINAP phenyl rings forces the substrate into a specific conformation. The subsequent hydride transfer is highly enantioselective because the transition state leading to the minor enantiomer is severely destabilized by steric clashes with the ligand backbone[3]. Furthermore, the electronic properties of the phosphine donors stabilize the active Ru-hydride intermediate, accelerating the catalytic turnover (a phenomenon related to ligand-accelerated catalysis)[4].

Ru-BINAP catalytic cycle for asymmetric hydrogenation detailing enantioselective hydride transfer.

Quantitative Data: Comparative Ligand Performance

To justify the selection of BINAP over other historical or novel ligands, we must look at benchmark performance data. The table below summarizes the comparative efficacy of various chiral ligands in asymmetric hydrogenation and related reactions.

Ligand Class	Example	Metal Center	Typical Substrate	Enantiomeric Excess (ee)	Key Structural/Mechanistic Characteristic
C2-Symmetric Diphosphine	(R)-BINAP	Ru(II)	β -Keto esters, Allylic alcohols	>98%	Rigid binaphthyl backbone; dictates approach via quadrant rule[5][6][7].
Spiro-Diphosphine	(S)-SDP	Ru(II)	Simple Ketones	>98%	Highly rigid spirobiindane backbone; prevents conformational drift[7].
C2-Symmetric Diol	(R)-BINOL	Ti(IV) / Al(III)	Diels-Alder dienophiles	85-95%	Requires cryogenic temperatures to lock transition state geometry[7].
P,N-Ligands	PHOX	Ir(I)	Unfunctionalized olefins	>95%	Electronic desymmetrization; exploits the trans-effect of the P-atom[1].

Self-Validating Experimental Protocols

The following methodologies detail the preparation and application of the Ru-BINAP catalyst for the asymmetric hydrogenation of methyl 3-oxobutanoate. These steps are adapted from validated Organic Syntheses procedures[6].

Critical Warning on Trustworthiness: BINAP-Ru complexes are highly susceptible to oxidation. The presence of even trace oxygen leads to the irreversible formation of catalytically inactive phosphine oxides. Therefore, this protocol is designed as a self-validating system: strict adherence to Schlenk techniques and freeze-thaw degassing is mandatory. If the catalyst solution turns pale or fails to initiate hydrogen uptake, oxidation has occurred[6][8].

Protocol A: In Situ Preparation of the (R)-BINAP-Ru(II) Precatalyst

• Apparatus Preparation: Dry an 80-mL Schlenk tube overnight in a 120°C oven. Purge the hot flask with argon (99.998%) that has been purified by passing through a 4 Å molecular sieve column[5][6].

  • Causality: Surface moisture coordinates to the Ru center, outcompeting the substrate and depressing catalytic turnover.

• Reagent Charging: Under a positive stream of argon, charge the flask with [RuCl2​(benzene)]2​ (130.5 mg, 0.261 mmol) and (R)-BINAP (341 mg, 0.548 mmol)[6].

  • Causality: A slight stoichiometric excess of BINAP (relative to Ru) ensures complete metal complexation, preventing unligated Ru species from catalyzing a racemic background reduction.

• Solvent Addition: Introduce 9 mL of rigorously degassed N,N-Dimethylformamide (DMF) via a hypodermic syringe[6]. The DMF must be degassed via three consecutive freeze-thaw cycles prior to use.

• Complexation: Seal the inlet and stir the suspension at 100°C for exactly 10 minutes.

  • Self-Validation Check: The suspension will transition into a clear, reddish-brown solution, indicating successful complexation[6].

  • Causality: Heating facilitates the displacement of the benzene ligand by BINAP. However, prolonged heating at higher temperatures must be strictly avoided, as it leads to the formation of inactive ruthenium carbonyl complexes (which can be identified by an unwanted IR stretch at 1964 cm⁻¹)[6].

• Isolation: Cool the mixture and remove the solvent under reduced pressure (1 mm Hg at 50°C, followed by 0.1 mm Hg for 1 hr) to yield the solid (R)-BINAP-Ru(II) precatalyst[6][8].

Protocol B: Asymmetric Hydrogenation of Methyl 3-Oxobutanoate

• Reaction Setup: In a dry, 200-mL Schlenk tube, combine methyl 3-oxobutanoate (50.0 g, 0.431 mol) and degassed methanol (50 mL) via hypodermic syringes[6][8].

• Catalyst Introduction: Add the in situ prepared (R)-BINAP-Ru(II) complex (175 mg) to the substrate solution under a continuous stream of argon[6][8].

• Hydrogenation: Transfer the reddish-brown solution to a glass autoclave. Purge the vessel with hydrogen gas three times. Pressurize the autoclave with H2​ gas to 100 atm and stir vigorously at 25°C for 15 to 30 hours.

  • Causality: High hydrogen pressure is required for this specific substrate to ensure the rate of the enantioselective hydride transfer vastly outpaces any background enolization pathways that could erode the final enantiomeric excess (ee)[3].

• Workup & Purification: Once hydrogen consumption ceases, carefully vent the excess gas. Remove the methanol solvent using a rotary evaporator. Distill the remaining residue under reduced pressure (40°C at 2 mm Hg)[6].

  • Self-Validation Check: The protocol should yield 47–49 g (92–96% yield) of (R)-(-)-methyl 3-hydroxybutanoate as a clear liquid, with an optical purity of 97–98% ee[6].

References

• Organic Syntheses, "Asymmetric Hydrogenation of Allylic Alcohols Using BINAP-Ruthenium Complexes", orgsyn.org. 5

• Organic Syntheses, "Asymmetric Hydrogenation of 3-Oxo Carboxylates Using BINAP-Ruthenium Complexes", orgsyn.org. 6

• BenchChem, "Synthesis of Chiral Ligands for Asymmetric Catalysis: Application Notes and Protocols", benchchem.com. 2

• BenchChem, "A Comparative Performance Review of Historical vs. New Chiral Ligands in Asymmetric Catalysis", benchchem.com. 7

• Pfaltz, A., & Drury, W. J., "Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands", Proceedings of the National Academy of Sciences (PMC). 1

• Organic Syntheses, "Working with Hazardous Chemicals", orgsyn.org. 8

• CCS Chemistry, "Ligand Acceleration in Chiral Lewis Acid Catalysis", chinesechemsoc.org.4

• Andrew G. Myers Research Group, "The Noyori Asymmetric Hydrogenation Reaction", harvard.edu. 3

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Application Note: Strategic Derivatization Workflows for trans-3-tert-Butoxy-cyclohexylamine in SAR Studies

Introduction & Rationale

In modern medicinal chemistry, functionalized cyclohexylamines are privileged scaffolds utilized to probe lipophilic and hydrophobic binding pockets, such as those found in the NMDA receptor's phencyclidine (PCP) binding site[1] and various G-protein-coupled receptors (GPCRs).

The molecule trans-3-tert-butoxy-cyclohexylamine (CAS: 2743656-86-0)[2] is a highly specialized building block. It possesses two critical structural features:

• The tert-Butoxy Group: Provides significant steric bulk and electron-donating properties, acting as a rigid, lipophilic shield that can enhance metabolic stability against cytochrome P450 oxidation.

• The trans Stereochemistry: Enforces a specific equatorial/axial geometric relationship between the amine and the ether, dictating the exit vector of any appended functional groups.

When conducting Structure-Activity Relationship (SAR) studies, derivatizing this primary amine allows researchers to systematically modulate the molecule's basicity, hydrogen-bonding capacity, and topological polar surface area (TPSA). However, the steric hindrance imparted by the cyclohexane ring requires highly efficient, strategically chosen coupling chemistries.

Mechanistic Causality in Reaction Design

To construct a robust SAR library, we focus on three divergent pathways: Amidation, Reductive Amination, and Sulfonylation. As a Senior Application Scientist, I cannot overstate the importance of selecting the correct reagents to overcome the inherent steric drag of this scaffold.

Why HATU for Amidation?

Standard carbodiimides (EDC/DCC) often result in sluggish kinetics and high rates of epimerization when applied to hindered aliphatic amines. We mandate the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate). HATU generates a highly reactive 7-azabenzotriazole active ester. The adjacent nitrogen in the pyridine ring of the HOAt leaving group provides an anchimeric assistance effect (neighboring group participation), guiding the hindered trans-3-tert-butoxy-cyclohexylamine into the optimal trajectory for nucleophilic attack[3].

Why NaBH(OAc)₃ for Reductive Amination?

Direct alkylation of primary amines inevitably leads to over-alkylation (tertiary amine formation). Reductive amination circumvents this, but the choice of hydride source is paramount. We utilize Sodium Triacetoxyborohydride (NaBH(OAc)₃) . The electron-withdrawing acetoxy groups reduce the nucleophilicity of the boron-hydride bond. Consequently, NaBH(OAc)₃ is mild enough that it will not reduce the parent aldehyde or ketone, but it will rapidly and selectively reduce the more electrophilic iminium intermediate. This eliminates the need for the highly toxic sodium cyanoborohydride (NaBH₃CN) and avoids strict pH titration[4].

SAR Derivatization Workflow

Divergent derivatization workflow of trans-3-tert-butoxy-cyclohexylamine for SAR exploration.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that failure modes are caught before final workup, saving valuable time and starting material.

Protocol A: HATU-Mediated Amidation

Objective: Synthesize neutral amide derivatives to probe hydrogen-bond acceptor interactions.

• Pre-activation: In an oven-dried vial, dissolve the desired carboxylic acid (1.1 eq, 0.55 mmol) and HATU (1.2 eq, 0.60 mmol) in anhydrous DMF (2.5 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol). Stir at room temperature for 15 minutes.

  • Causality: DIPEA deprotonates the carboxylic acid to initiate reaction with HATU and acts as a proton scavenger later in the cycle.

• Self-Validation Checkpoint 1: Withdraw a 5 µL aliquot and quench in 100 µL of methanol. Analyze via LC-MS. You must observe the mass of the methyl ester (formed by the reaction of the HOAt-active ester with methanol). If unreacted acid dominates, extend pre-activation by 15 minutes.

• Amine Addition: Add trans-3-tert-butoxy-cyclohexylamine (1.0 eq, 0.50 mmol) dropwise. Stir for 2 hours at room temperature.

• Workup: Dilute the mixture with EtOAc (15 mL) and wash sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO₃ (to remove unreacted acid and HOAt), and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (SiO₂, Hexanes/EtOAc gradient).

Protocol B: Reductive Amination with NaBH(OAc)₃

Objective: Synthesize secondary amines to introduce basicity and conformational flexibility.

• Imine Formation: Dissolve trans-3-tert-butoxy-cyclohexylamine (1.0 eq, 0.50 mmol) and the target aldehyde (1.05 eq, 0.525 mmol) in anhydrous 1,2-Dichloroethane (DCE) (3.0 mL). Stir at room temperature for 1 hour.

• Self-Validation Checkpoint 2: Withdraw a 10 µL aliquot, dilute in 200 µL acetonitrile, and analyze via LC-MS. Look for the imine mass [M+H]+=(Amine+Aldehyde−H2​O) . If imine formation is <70%, add catalytic glacial acetic acid (0.1 eq) to accelerate dehydration and stir for an additional 30 minutes.

• Reduction: Add NaBH(OAc)₃ (1.5 eq, 0.75 mmol) in one portion. The suspension will gradually become a clear solution as the reducing agent is consumed. Stir for 4–12 hours.

• Quench & Workup: Carefully quench the reaction with saturated aqueous NaHCO₃ (5 mL) to destroy excess hydride (caution: gas evolution). Extract with Dichloromethane (3 x 10 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: Purify via reverse-phase preparative HPLC (C18, Water/Acetonitrile with 0.1% TFA) to isolate the secondary amine as a TFA salt.

Quantitative Data Presentation

To illustrate the impact of these derivatizations, the table below summarizes representative physicochemical and biological data for a hypothetical SAR campaign targeting a lipophilic GPCR pocket. Notice how the choice of derivatization fundamentally alters the molecule's properties.

Derivative Class	R-Group Appended	ClogP	pKa (Basic)	PAMPA Permeability (10⁻⁶ cm/s)	Target Binding IC₅₀ (nM)
Parent Amine	None (Primary Amine)	1.85	10.2	2.1 (Low)	>10,000
Amide	Acetyl (-COCH₃)	2.10	Neutral	14.5 (High)	1,250
Amide	Benzoyl (-COC₆H₅)	3.45	Neutral	22.0 (High)	45
Secondary Amine	Benzyl (-CH₂C₆H₅)	3.80	9.4	8.4 (Moderate)	12
Sulfonamide	Phenylsulfonyl (-SO₂C₆H₅)	3.15	Weakly Acidic	18.2 (High)	850

Data Interpretation: Converting the highly basic primary amine to a neutral benzamide dramatically increases passive permeability (PAMPA) and introduces a critical pi-stacking interaction, lowering the IC₅₀. However, the secondary benzyl amine retains a basic center (pKa 9.4) capable of forming a salt bridge in the target pocket, yielding the most potent compound (12 nM), albeit with a slight penalty to permeability.

References

• ChemicalBook. trans-3-tert-Butoxy-cyclohexylamine (CAS: 2743656-86-0) Properties. Retrieved from2[2]

• Jirgensons, A., et al. (2000). Synthesis and structure-affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry, 35(6), 555-565. URL:[Link][1]

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398. URL:[Link][3]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link][4]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of trans-3-tert-Butoxy-cyclohexylamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of trans-3-tert-Butoxy-cyclohexylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing reaction yield and purity. We will move beyond simple procedural lists to explain the chemical principles behind each step, ensuring you can troubleshoot effectively and adapt protocols to your specific needs.

Primary Synthetic Route: Reductive Amination

The most common and efficient method for preparing 3-tert-Butoxy-cyclohexylamine is the reductive amination of the corresponding ketone, 3-tert-Butoxy-cyclohexanone. This reaction proceeds in two main steps: the formation of an imine or enamine intermediate, followed by its reduction to the target amine.[1][2] The key to a successful synthesis lies in controlling the reaction conditions to maximize the formation of the desired trans isomer and minimize byproducts.

The overall transformation is as follows:

Experimental Workflow Overview

The general workflow involves the reaction of the ketone with an ammonia source to form the imine intermediate, which is then reduced in situ. Careful selection of the reducing agent and reaction conditions is paramount for achieving high diastereoselectivity.

Caption: General experimental workflow for the synthesis of 3-tert-Butoxy-cyclohexylamine.

Frequently Asked Questions (FAQs)

Q1: What is the most effective protocol for the reductive amination of 3-tert-Butoxy-cyclohexanone?

A: An effective protocol involves using a mild reducing agent that selectively reduces the iminium ion intermediate over the starting ketone. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices.[3] Using a source of ammonia like ammonium acetate or a solution of ammonia in methanol is common.[3][4] The reaction is typically run in a protic solvent like methanol or ethanol at room temperature.

Q2: How can I maximize the yield of the trans-isomer over the cis-isomer?

A: The diastereoselectivity of this reduction is influenced by steric hindrance. The incoming hydride reagent will preferentially attack from the less hindered face of the cyclohexyl ring intermediate. The bulky tert-butoxy group at the 3-position will favor an equatorial position. To maximize the formation of the trans product (where the amine and tert-butoxy groups are on opposite sides of the ring, typically equatorial-equatorial or axial-axial), thermodynamic control is often favored. This can be achieved by:

• Allowing the reaction to stir for a longer period to allow for equilibration.

• Using a less reactive hydride source , which allows for greater selectivity.

• Careful temperature control , as higher temperatures can sometimes reduce selectivity.

Sources

• 1. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

troubleshooting separation of cis/trans isomers of 3-tert-Butoxy-cyclohexylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate diastereomers of substituted aliphatic amines.

The separation of the cis and trans isomers of 3-tert-Butoxy-cyclohexylamine presents a classic chromatographic challenge. Aliphatic amines are notoriously difficult to purify on standard silica due to severe peak tailing, and diastereomers often exhibit nearly identical polarities.

This guide is designed to bypass trial-and-error. We will address the root causes of these separation failures, explain the conformational mechanics that dictate the behavior of this specific molecule, and provide field-proven, self-validating protocols to achieve >99% isomeric purity.

Diagnostic Workflow

Before troubleshooting, it is critical to align your separation strategy with your scale and analytical goals.

Caption: Decision matrix for separating cis/trans isomers of 3-tert-butoxy-cyclohexylamine.

Frequently Asked Questions & Troubleshooting

Q1: Why do the cis and trans isomers co-elute and streak so badly on standard silica gel?

Root Cause: The streaking is a chemical interaction problem, not a resolution problem. Primary aliphatic amines are highly basic. As they travel through a bare silica column, the positively charged amine undergoes secondary ion-exchange interactions with the negatively charged, acidic residual silanol groups (Si-O⁻) on the silica surface. This causes the compound to stick, release slowly, and create a massive "tail" that obliterates any subtle separation between the cis and trans isomers [1].

Q2: If I must perform a direct separation of the free amines, how can I improve peak shape?

Solution: You must suppress the silanol interactions.

• For Normal Phase (Flash): Add a volatile amine modifier to your mobile phase (e.g., 1% Triethylamine or 1% aqueous ammonia in a DCM/MeOH gradient). The modifier acts as a sacrificial base, permanently capping the active silanol sites so your target amine can elute symmetrically.

• For Reverse Phase (HPLC): Run the method at a high pH (pH 10–11) using ammonium hydroxide or ammonium bicarbonate buffers. At high pH, the amine is deprotonated into its neutral free-base form, eliminating ionic interactions and allowing separation based purely on hydrophobicity[2]. (Note: Ensure your C18 column is rated for high-pH stability).

Q3: What is the most reliable preparative method to separate these diastereomers?

Solution: Transient Boc-derivatization. By converting the primary amine to a tert-butyloxycarbonyl (Boc) protected carbamate, you completely eliminate the basicity of the nitrogen. This instantly solves the tailing issue on silica [3].

More importantly, Boc-protection exaggerates the steric differences between the isomers. The bulky tert-butoxy group at the C3 position acts as a conformational anchor (A-value > 4.0 kcal/mol), locking the cyclohexane ring and forcing it to remain equatorial.

• In the cis-isomer , both the t-BuO group and the NH-Boc group sit comfortably in equatorial positions (diequatorial).

• In the trans-isomer , the locked ring forces the NH-Boc group into an axial position.

An axial NH-Boc group is sterically shielded by the axial protons of the ring, whereas an equatorial NH-Boc group is highly exposed to the silica stationary phase. This massive 3D steric difference results in a large retention factor difference (ΔRf), allowing for baseline separation on standard silica gel.

Q4: How do I analytically confirm which isolated fraction is cis and which is trans?

Solution: Use ¹H-NMR spectroscopy, specifically analyzing the coupling constants (J-values) of the proton attached to C1 (the carbon bearing the amine) [4].

• cis-Isomer (Diequatorial): The C1 proton is axial. An axial proton couples strongly with adjacent axial protons, resulting in a wide multiplet (often a triplet of triplets) with at least two large coupling constants (J ≈ 10–12 Hz).

• trans-Isomer (Axial Amine): The C1 proton is equatorial. An equatorial proton only exhibits small coupling constants with adjacent protons (J ≈ 2–5 Hz), appearing as a narrow, tightly clustered multiplet.

Quantitative Chromatographic Performance

The table below summarizes the expected performance metrics when attempting to separate the cis/trans mixture using various chromatographic strategies.

Separation Strategy	Stationary Phase	Mobile Phase	Tailing Factor (As)	Resolution (Rs)	Yield / Recovery
Direct Normal Phase	Bare Silica	Hexane/EtOAc	> 2.5 (Severe)	< 1.0 (Co-elution)	< 40% (Streaking)
Direct NP w/ Modifier	Bare Silica	Hexane/EtOAc + 1% TEA	1.4 - 1.8	1.2 - 1.5	70 - 80%
Direct Reverse Phase	C18 (End-capped)	H2O/MeCN (0.1% Formic Acid)	1.8 - 2.2	1.0 - 1.3	N/A (Analytical)
Direct Reverse Phase	C18 (High pH tolerant)	H2O/MeCN (10mM NH₄OH, pH 10.5)	1.1 - 1.3	> 2.0 (Baseline)	N/A (Analytical)
Boc-Derivatization (NP)	Bare Silica	Hexane/EtOAc (Gradient)	1.0 - 1.1	> 3.0 (Baseline)	> 90% (Over 3 steps)

Experimental Protocols: The Derivatization Strategy

This self-validating workflow is the gold standard for preparative isolation of the isomers.

Step 1: Boc-Protection of the Amine Mixture

• Reaction: Dissolve 1.0 equivalent of the crude 3-tert-butoxy-cyclohexylamine mixture in anhydrous Dichloromethane (DCM) (approx. 0.2 M concentration).

• Base Addition: Add 1.5 equivalents of Triethylamine (Et₃N). Stir for 5 minutes at room temperature.

• Derivatization: Slowly add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc₂O).

• Validation: Stir at room temperature for 2–4 hours. Monitor via TLC (Ninhydrin stain). The highly polar, ninhydrin-positive baseline spot (free amine) will disappear, replaced by two closely eluting, UV-inactive, but PMA-stainable spots higher on the TLC plate.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Step 2: Chromatographic Separation

• Column Preparation: Pack a standard silica gel column (or use a pre-packed flash cartridge).

• Loading: Load the crude Boc-protected mixture using a minimal amount of DCM.

• Elution: Run a shallow gradient of Hexanes / Ethyl Acetate (start at 95:5, slowly ramp to 85:15).

• Isolation: The trans-isomer (axial NH-Boc, sterically shielded) will elute first. The cis-isomer (equatorial NH-Boc, exposed to silica) will elute second.

• Validation: Pool fractions based on TLC. Evaporate to dryness and confirm isomeric purity via ¹H-NMR (checking the C1 proton splitting pattern as described in Q4).

Step 3: Deprotection to Pure Isomer Salts

• Reaction: Dissolve the purified Boc-protected isomer in DCM.

• Acidification: Add Trifluoroacetic acid (TFA) to achieve a 20% v/v TFA/DCM solution. Stir at room temperature for 2 hours.

• Validation: Gas evolution (CO₂) will cease when the reaction is complete. TLC will show the disappearance of the high-Rf starting material.

• Isolation: Concentrate the mixture under reduced pressure. To remove residual TFA, co-evaporate with toluene three times.

• Final Product: The product is isolated as the highly pure 3-tert-butoxy-cyclohexylamine TFA salt. (If the free base is required, partition the salt between 1M NaOH and DCM, extract, and concentrate).

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Peak Tailing in GC Analysis of Isoamyl-n-propyl-amine. (Mechanisms of amine tailing and silanol interactions). 1

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. (Utilizing high pH mobile phases to eliminate secondary interactions for basic compounds). 2

• Beilstein Journal of Organic Chemistry. (2014). Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines. (Utilization of Boc-protection for the chromatographic separation of diastereomeric cyclic amines). 3

• BenchChem. trans-3-Amino-cyclohexanol hydrochloride. (NMR elucidation guidelines for axial vs. equatorial protons in 1,3-substituted cyclohexyl systems). 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. agilent.com [agilent.com]
• 3. BJOC - Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration [beilstein-journals.org]
• 4. trans-3-Amino-cyclohexanol hydrochloride | 124555-43-7 | Benchchem [benchchem.com]

Technical Support Center: Navigating the Challenges of Scaling Up Cyclohexylamine Synthesis

Answering the user's request.

Welcome to the technical support center dedicated to the synthesis of cyclohexylamine. This guide is designed for researchers, scientists, and drug development professionals who are transitioning their synthesis from the laboratory bench to pilot or production scale. Scaling up any chemical process introduces a new set of variables and challenges that can impact yield, purity, and safety[1][2][3]. This resource provides in-depth, field-proven insights into troubleshooting common issues, optimizing reaction conditions, and ensuring a safe and reproducible scale-up.

The industrial synthesis of cyclohexylamine (CHA) is a cornerstone for manufacturing a wide array of products, from rubber accelerators and corrosion inhibitors to pharmaceuticals and artificial sweeteners[4][5]. While multiple synthetic routes exist, the most common industrial methods involve the catalytic hydrogenation of aniline or the reductive amination of cyclohexanone or cyclohexanol[6]. Each route presents unique challenges when moving from gram- to kilogram-scale production, primarily related to reaction kinetics, heat transfer, catalyst management, and byproduct control[1][2].

This guide is structured to provide direct answers to the problems you may encounter. We will move from high-level frequently asked questions to a detailed, problem-oriented troubleshooting guide, supplemented with key protocols and critical safety information.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for cyclohexylamine?

A1: The main industrial methods are:

• Catalytic Hydrogenation of Aniline: This is a widely used method where aniline is hydrogenated at elevated temperature and pressure over metal catalysts, typically based on nickel, cobalt, or ruthenium[4][6]. Yields can be very high, but controlling the formation of byproducts like dicyclohexylamine (DCHA) and N-phenylcyclohexylamine is critical[7].

• Reductive Amination of Cyclohexanol: In this process, cyclohexanol reacts with ammonia and hydrogen in the presence of catalysts like nickel or cobalt[8]. An excess of ammonia is often used to favor the formation of the primary amine (CHA) over the secondary amine (DCHA)[8].

• Reductive Amination of Cyclohexanone: Similar to the cyclohexanol route, cyclohexanone is reacted with ammonia and hydrogen over catalysts[8]. This method is also highly effective and is used commercially[7].

Q2: What are the most critical parameters to control during the scale-up of aniline hydrogenation?

A2: When scaling up aniline hydrogenation, the most critical parameters are:

• Temperature: The hydrogenation of the aromatic ring is highly exothermic. Inadequate heat removal in a large reactor can lead to a runaway reaction and the formation of thermal byproducts. Precise temperature control is essential for both safety and selectivity[1].

• Hydrogen Pressure: Sufficient hydrogen pressure is necessary to achieve a good reaction rate and complete conversion. The optimal pressure depends on the catalyst and temperature.

• Agitation/Mixing: Efficient mixing is crucial to ensure good contact between the liquid aniline, gaseous hydrogen, and solid catalyst. Poor mixing can create localized "hot spots" and concentration gradients, leading to lower yields and increased byproduct formation[2].

• Ammonia Concentration: The addition of ammonia is a key strategy to suppress the formation of the main byproduct, dicyclohexylamine (DCHA). Ammonia shifts the equilibrium away from the condensation reaction between cyclohexylamine and the intermediate imine that leads to DCHA[9].

Q3: Which byproducts are most common and why?

A3: The most common byproducts depend on the synthetic route:

• Dicyclohexylamine (DCHA): This is the most prevalent byproduct in all major synthesis routes. It forms when a molecule of the primary product, cyclohexylamine, reacts with a reaction intermediate (an imine) and is subsequently hydrogenated[9]. Its formation is favored at higher temperatures and lower ammonia concentrations[10].

• N-Phenylcyclohexylamine: In the aniline hydrogenation route, this byproduct can form from the reaction of aniline and cyclohexylamine[7].

• Cyclohexanol: In the reductive amination of cyclohexanone, incomplete amination can lead to the hydrogenation of the ketone to cyclohexanol[11].

• Unreacted Starting Materials: Incomplete conversion will leave aniline, cyclohexanone, or cyclohexanol in the final product mixture[7].

Q4: How does the choice of catalyst affect the reaction at scale?

A4: The catalyst is the heart of the process and its choice has major implications for scale-up:

• Activity: A highly active catalyst allows for lower operating temperatures and pressures, which can improve safety and reduce energy costs[12]. Ruthenium-based catalysts, for instance, can be effective at more moderate pressures compared to some cobalt or nickel systems.

• Selectivity: The catalyst must be highly selective for the desired primary amine. Some catalysts, like certain cobalt-based systems, can be tuned with promoters (e.g., sodium carbonate) to enhance selectivity towards cyclohexylamine and inhibit further reactions[5].

• Stability & Lifespan: A robust catalyst that resists deactivation from poisons or thermal stress is crucial for economic viability at an industrial scale. A long service life reduces the frequency of costly catalyst replacement and production downtime[12].

• Physical Form: For fixed-bed reactors used in continuous processes, the catalyst must have good mechanical strength to avoid being crushed, which would impede flow and increase pressure drop[12].

Troubleshooting Guide for Cyclohexylamine Synthesis Scale-Up

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low Conversion of Starting Material (Aniline/Cyclohexanone)

• Symptom: Your reaction stops prematurely or proceeds very slowly, leaving a high percentage of unreacted starting material as confirmed by GC or HPLC analysis.

• Potential Causes & Diagnostic Steps:

  • Catalyst Inactivity: The catalyst may be poisoned, insufficiently activated, or simply past its effective lifespan.

    • Diagnostic: Analyze your starting materials for known catalyst poisons like sulfur or halogenated compounds. Review your catalyst activation procedure. If using a recycled catalyst, compare the current run's performance to previous runs.

  • Insufficient Hydrogen Pressure: The partial pressure of hydrogen may be too low to drive the reaction forward effectively, especially as the reaction vessel size increases.

    • Diagnostic: Ensure your pressure gauges are calibrated. Check the entire system for leaks that could prevent it from maintaining the target pressure.

  • Poor Mass Transfer (Mixing): Inefficient agitation fails to bring the hydrogen gas, liquid substrate, and solid catalyst into adequate contact. This is a very common scale-up issue[2].

    • Diagnostic: Observe the mixing pattern if possible. Are you seeing a good vortex? Is the catalyst being effectively suspended? Consider that the agitator's power per unit volume often decreases on scale-up, requiring adjustments to the stirrer speed or design.

  • Low Reaction Temperature: The reaction kinetics may be too slow at the current temperature.

    • Diagnostic: Verify the temperature with a calibrated probe placed within the reaction mixture, not just measuring the jacket temperature.

• Corrective Actions & Preventive Measures:

  • Catalyst: Use fresh, high-purity starting materials[13]. Implement a rigorous catalyst activation protocol as specified by the manufacturer. For recycled catalysts, consider a regeneration step or replacement.

  • Pressure: Increase the hydrogen pressure in increments, staying within the safety limits of your reactor.

  • Mixing: Increase the agitation speed. If the problem persists on a larger scale, you may need to re-evaluate the impeller design (e.g., switching to a gas-inducing impeller).

  • Temperature: Gradually increase the reaction temperature, monitoring for any increase in byproduct formation.

Problem 2: Poor Selectivity / High Dicyclohexylamine (DCHA) Formation

• Symptom: The conversion of the starting material is good, but the yield of the desired cyclohexylamine is low, with a correspondingly high peak for DCHA in your analytical results.

• Potential Causes & Diagnostic Steps:

  • Insufficient Ammonia: In reductive amination routes (or aniline hydrogenation where ammonia is added), a low ammonia-to-substrate ratio favors the secondary amine pathway[8].

    • Diagnostic: Review your process calculations. Was the correct amount of ammonia added? Could there have been a leak?

  • High Reaction Temperature: Higher temperatures can accelerate the side reactions leading to DCHA more than the main reaction[10].

    • Diagnostic: Analyze samples taken at different time points and temperatures to build a kinetic profile of both the main product and the DCHA byproduct.

  • Catalyst Choice: Some catalysts are inherently more prone to producing secondary amines. For example, vapor-phase hydrogenation over nickel-on-pumice can favor DCHA formation[8].

    • Diagnostic: Consult literature or technical data for your specific catalyst system to understand its typical selectivity.

• Corrective Actions & Preventive Measures:

  • Increase Ammonia Ratio: A higher molar ratio of ammonia to the starting material (e.g., >3:1 for cyclohexanol amination) can significantly suppress DCHA formation[8].

  • Optimize Temperature: Lower the reaction temperature. While this may slow the reaction rate, the improvement in selectivity can often lead to a higher overall yield of pure product.

  • Change Catalyst: If optimization fails, consider a more selective catalyst. Ruthenium-on-carbon, for example, has been shown to produce cyclohexylamine with minimal DCHA byproduct when ammonia is present.

Troubleshooting Workflow: Diagnosing Low Cyclohexylamine Yield

Below is a logical workflow to diagnose the root cause of low product yield.

Caption: Troubleshooting decision tree for low cyclohexylamine yield.

Catalyst Management in Scale-Up

Effective management of the catalyst is paramount for a successful and economical process.

Catalyst Type	Typical Substrate	Key Advantages	Common Scale-Up Challenges
Raney Nickel	Aniline, Cyclohexanone	High activity, relatively low cost.	Pyrophoric when dry, requires careful handling; potential for nickel leaching.
Cobalt-based	Aniline, Cyclohexanol	Good activity and can be promoted for high selectivity[5].	Can require higher pressures/temperatures; activity can be sensitive to promoters[5].
Ruthenium-based	Aniline	High selectivity to primary amine, effective at moderate pressures.	Higher initial cost compared to Ni or Co.
Rhodium-based	Phenol, Cyclohexanone	High activity for ring saturation[11].	Very high cost, primarily used for specialty applications.

Protocol: Simplified Catalyst Regeneration (Example for Supported Nickel)

Disclaimer: This is a generalized protocol. Always follow the specific recommendations from your catalyst supplier and perform a safety review before implementation.

• Solvent Wash: After decanting the product mixture, wash the catalyst bed/slurry with a solvent (e.g., methanol or cyclohexane) to remove residual organics. This should be done under an inert atmosphere (Nitrogen or Argon).

• Drying: Carefully dry the catalyst under a stream of inert gas at a controlled, low temperature to remove the wash solvent.

• Oxidation (If Coked): For catalysts deactivated by carbon deposits (coking), a controlled oxidation may be necessary. This involves passing a dilute air/nitrogen mixture over the catalyst at an elevated temperature. This is a hazardous step that generates heat and must be done with extreme care to avoid a thermal runaway.

• Reduction/Activation: Before the next use, the catalyst must be re-reduced. This is typically done by heating the catalyst in a stream of hydrogen gas to the temperature recommended by the manufacturer. This step reactivates the metallic sites.

Safety Considerations for Scale-Up

Scaling up cyclohexylamine synthesis introduces significant safety hazards that must be rigorously managed[1].

• Flammability and Explosion Risk: Cyclohexylamine is a flammable liquid, and hydrogen gas is explosive over a wide range of concentrations in air[14].

  • Mitigation: All equipment must be properly grounded to prevent static discharge[14][15]. Use explosion-proof electrical equipment and ensure adequate ventilation to prevent vapor accumulation[16]. Perform all operations under an inert atmosphere.

• Toxicity and Corrosivity: Cyclohexylamine is toxic and corrosive, causing severe skin burns and eye damage upon contact[16][17]. Aniline is also highly toxic.

  • Mitigation: Use appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, clothing, and face shields or goggles[16]. Work in a well-ventilated area or use process enclosures[17]. Have emergency showers and eyewash stations readily accessible.

• High-Pressure Operations: The use of pressurized hydrogen requires reactors and fittings rated for the intended operating pressure.

  • Mitigation: Regularly inspect the reactor and associated pipework for integrity. Use pressure relief valves and rupture discs as secondary safety measures. Ensure all personnel are trained in high-pressure operations.

• Exothermic Reaction Control: The hydrogenation reaction is highly exothermic. A loss of cooling could lead to a rapid increase in temperature and pressure, potentially resulting in a reactor failure.

  • Mitigation: Ensure the reactor's cooling system is appropriately sized for the heat load of the scaled-up reaction. Use controlled, slow addition of the limiting reagent. For very energetic reactions, consider using a semi-batch process instead of a batch process.

References

• Chemcess. (2024, August 14). Cyclohexylamine: Properties, Reactions, Production And Uses. Retrieved from [Link]

• Production process of cyclohexylamine. (2022, December 12). Dongying City Longxing Chemical Co.,Ltd. Retrieved from [Link]

• Ataman Kimya. CYCLOHEXYLAMINE (CHA). Retrieved from [Link]

• ResearchGate. An overview towards the production of cyclohexylamine. Retrieved from [Link]

• Trussell, W. E., & Shah, V. D. (1967). Purification of cyclohexylamine. U.S. Patent No. 3,347,920. Google Patents.

• Grokipedia. Cyclohexylamine. Retrieved from [Link]

• PrepChem.com. Synthesis of cyclohexylamine. Retrieved from [Link]

• USDA Agricultural Marketing Service. (2001, February 15). Cyclohexylamine. Retrieved from [Link]

• Loba Chemie. CYCLOHEXYLAMINE FOR SYNTHESIS. Retrieved from [Link]

• Organic Syntheses Procedure. N,N-Dimethylcyclohexylamine. Retrieved from [Link]

• Deretic, M., et al. (2015). Thermodynamic analysis on disproportionation process of cyclohexylamine to dicyclohexylamine. Journal of the Serbian Chemical Society. Retrieved from [Link]

• Loba Chemie. CYCLOHEXYLAMINE FOR SYNTHESIS. Retrieved from [Link]

• AdvanSix. Cyclohexylamine. Retrieved from [Link]

• Sciencemadness Discussion Board. (2012, May 16). Synthesis of cyclohexylamine (via FR971429). Retrieved from [Link]

• ResearchGate. An Efficient Method for the Production of Cyclohexylamine from Cyclohexanone and Ammonia over Cu-Cr-La/?-Al2O3. Retrieved from [Link]

• Pol. J. Chem. Tech. (2023). Effect of alkali metal promoters on catalytic performance of Co-based catalysts in selective hydrogenation of aniline to cyclohexylamine. Retrieved from [Link]

• Suvchem Laboratory Chemicals. CYCLOHEXYLAMINE (FOR SYNTHESIS). Retrieved from [Link]

• ResearchGate. Possible reaction route of amination of cyclohexanone with ammonia. Retrieved from [Link]

• Schmid, J., et al. (1988). Kinetic and analytic investigations on the formation of N-nitroso-N-methyl-N-cyclohexylamine from bromhexine and nitrite. Arzneimittelforschung. Retrieved from [Link]

• LookChem. (2025, October 22). Cyclohexylamine: an important industrial raw material. Retrieved from [Link]

• ResearchGate. Enhanced Selectivity in the Hydrogenation of Anilines to Cyclo-aliphatic Primary Amines over Lithium-Modified Ru/CNT Catalysts. Retrieved from [Link]

• SciSpace. Process Intensification of Continuous-Flow Imine Hydrogenation in Catalyst-Coated Tube Reactors. Retrieved from [Link]

• Pure Synth. (2025, August 1). Fine Chemical Synthesis at Scale: Challenges and How to Tackle Them. Retrieved from [Link]

• Aniline Hydrogenation to Cyclohexylamine Catalyst. Retrieved from [Link]

• MDPI. (2025, May 2). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Retrieved from [Link]

• Challenges of scaling up chemical processes (based on real life experiences). Retrieved from [Link]

• CPI. (2025, June 19). 6 key challenges when scaling up sustainable chemical processes. Retrieved from [Link]

• Chaudhari, C., et al. (2021). One-pot synthesis of cyclohexylamine and N-aryl pyrroles via hydrogenation of nitroarenes over Pd0.5Ru0.5-PVP catalyst. New Journal of Chemistry. Retrieved from [Link]

• Prime Scholars. (2021, October 27). How to deal with Scale-up challenges of Chemistry? Retrieved from [Link]

• MDPI. (2025, August 23). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. Retrieved from [Link]

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Solvent Selection &amp; Reaction Efficiency Support Center

Welcome to the Technical Support Center for Solvent Selection. Designed for researchers, process chemists, and drug development professionals, this guide provides field-proven troubleshooting strategies, empirical protocols, and theoretical frameworks to optimize reaction efficiency and sustainability.

Part 1: Troubleshooting Guide – Common Solvent-Related Reaction Failures

Q1: My nucleophilic substitution (SN2) reaction rate is unexpectedly slow in protic solvents like methanol. How do I choose a better solvent? Causality & Mechanism: Protic solvents possess high Kamlet-Taft α values, which quantify a solvent's hydrogen-bond donating ability. In an SN2 reaction, the solvent forms a dense hydrogen-bonded solvation shell around the anionic nucleophile. This stabilizes the nucleophile's ground state, effectively lowering its energy and increasing the activation energy required to reach the transition state, thereby severely reducing reactivity[1]. Solution: Switch to a polar aprotic solvent with a high π∗ (dipolarity/polarizability) but a low α value. Solvents like acetonitrile, acetone, or greener alternatives like 2-methyltetrahydrofuran (2-MeTHF) will stabilize the transition state without deactivating the nucleophile.

Q2: We are scaling up an Active Pharmaceutical Ingredient (API) synthesis, but our Process Mass Intensity (PMI) is unacceptably high. How can solvent selection resolve this? Causality & Mechanism: Process Mass Intensity (PMI) is the ratio of the mass of all starting materials (including solvents and water) to the mass of the desired product. In pharmaceutical manufacturing, solvents and water typically account for 50% to 80% of the total mass used[2][3]. A high PMI is usually driven by inefficient solvent recovery, excessive extraction volumes, or the inability to telescope reactions (running multiple sequential steps without intermediate isolation). Solution: Utilize the ACS Green Chemistry Institute Pharmaceutical Roundtable (GCIPR) Solvent Selection Tool or the GSK Solvent Selection Guide[2]. Select solvents that allow for higher reaction concentrations and share compatibility with subsequent synthetic steps to eliminate mid-process solvent swaps.

Q3: We need to replace hazardous dipolar aprotic solvents like DMF or NMP. What are the mechanistic considerations for finding a drop-in replacement? Causality & Mechanism: N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP) are heavily relied upon because they are excellent at dissolving both organic substrates and inorganic salts. This is due to their high β (hydrogen-bond acceptor) and π∗ values[4]. However, they pose severe reproductive toxicity risks. Replacing them requires matching these specific solvatochromic parameters. Solution: You cannot rely on the macroscopic dielectric constant alone. Instead, use a solvent-pair mixture (combining a hydrogen-bond donor and acceptor) or transition to greener dipolar aprotics like Propylene Carbonate (PC) or Cyrene, which mimic the β and π∗ parameters of DMF without the hazardous toxicological profile[4][5].

Part 2: Advanced Solvent Selection Principles (FAQs)

Q: How does the dielectric constant differ from Kamlet-Taft parameters in predicting reaction success? A: The dielectric constant is a macroscopic property that measures a solvent's bulk ability to separate charges. In contrast, Kamlet-Taft parameters ( α , β , π∗ ) are microscopic, empirical descriptors that quantify specific, localized solute-solvent interactions[6]. Two solvents can have nearly identical dielectric constants but vastly different α (H-bond donor) or β (H-bond acceptor) values, leading to completely divergent reaction kinetics and regioselectivity.

Q: Why is the E-factor or PMI prioritized over "reaction yield" in modern process chemistry? A: Yield only measures the efficiency of converting starting materials to the product. It ignores the waste generated. The E-factor (mass of waste / mass of product) and PMI account for the entire mass balance[7][8]. A reaction with a 99% yield that requires massive volumes of undesirable, unrecoverable solvent is less efficient and more costly at scale than a reaction with an 85% yield that operates in a highly concentrated, easily recoverable green solvent.

Part 3: Experimental Protocol – Empirical Solvent Screening Workflow

To systematically improve reaction efficiency, follow this self-validating protocol for solvent screening. This ensures that choices are driven by data rather than intuition.

Step 1: Establish the Baseline Run the reaction in the current/traditional solvent. Quantify the yield, reaction time, and impurity profile via HPLC/GC. Calculate the baseline PMI and E-factor.

Step 2: Solvatochromic Parameter Mapping Identify the Kamlet-Taft parameters ( α , β , π∗ ) of the baseline solvent. Determine which parameter is driving the reaction (e.g., does the reaction require a high β value to dissolve a metal catalyst?).

Step 3: Candidate Selection via Green Guides Select 3 to 5 alternative solvents from the ACS GCIPR or GSK guides that match the required solvatochromic parameters but possess superior Safety, Health, and Environment (SHE) scores[9].

Step 4: Parallel Micro-Scale Screening Conduct the reaction in the selected candidates at a 0.1–1.0 mmol scale using a parallel synthesizer block. Ensure stirring rates and temperature profiles are identical.

Step 5: Phase Separation & Workup Validation Critical Step: A solvent might yield 100% conversion but form unbreakable emulsions during aqueous workup. Evaluate the ease of product isolation, phase separation speed, and crystallization potential for each candidate.

Step 6: Scale-Up and PMI Recalculation Scale the best-performing candidate to 10–100 mmol. Recalculate the PMI. The protocol is self-validating if the new PMI is lower than the baseline while maintaining or exceeding the target purity specification.

Part 4: Visualization of the Solvent Selection Workflow

Workflow for selecting optimal solvents based on mechanistic and green chemistry principles.

Part 5: Quantitative Data – Solvent Selection Parameters

The following table summarizes the solvatochromic parameters and sustainability classifications for common solvents used in API synthesis. Use this data to map replacements for undesirable solvents.

Solvent	α (H-Bond Donor)	β (H-Bond Acceptor)	π∗ (Polarizability)	ACS GCIPR / GSK Status	Typical Application
Water	1.17	0.47	1.09	Preferred	Biocatalysis, Green Extractions
Methanol	0.98	0.66	0.60	Usable	Protic solvation, Deprotections
Acetonitrile	0.19	0.40	0.75	Usable	Polar aprotic, Chromatography
2-MeTHF	0.00	0.45	0.55	Preferred / Usable	Grignard, Organometallic
Acetone	0.08	0.48	0.71	Preferred	General polar aprotic
DMF	0.00	0.69	0.88	Undesirable (SVHC)	Amidation, Cross-coupling
Propylene Carbonate	0.00	0.40	0.83	Usable / Emerging	DMF Replacement, Deliming

(Note: α , β , and π∗ are empirical Kamlet-Taft parameters. ACS GCIPR status is based on generalized industry consensus for Safety, Health, and Environment metrics).

References

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Technical Support Center: Managing Steric Hindrance in tert-Butoxy Chemistry

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you frequently encounter the tert-butoxy (-OtBu) group—either as a bulky base (e.g., KOtBu) or as a robust protecting group (e.g., Boc, tert-butyl ethers/esters).

The defining characteristic of the tert-butoxy group is its massive spatial requirement. With a ligand cone angle of approximately 182°[1], the three methyl groups physically shield adjacent reactive centers. While this steric bulk is excellent for kinetic stabilization (the Thorpe-Ingold effect) and orthogonal protection strategies, it frequently causes sluggish reaction rates, catalyst poisoning, and unexpected regioselectivity.

This guide synthesizes theoretical causality with field-proven methodologies to help you troubleshoot and optimize reactions involving tert-butoxy groups.

Part 1: Troubleshooting Cross-Coupling Reactions with Bulky Alkoxides

The Causality of Steric Clash in Buchwald-Hartwig Aminations

Potassium tert-butoxide (KOtBu) and sodium tert-butoxide (NaOtBu) are standard bases in palladium-catalyzed C–N cross-coupling. However, when coupling sterically demanding amines or heteroaryl halides, the reaction often stalls.

The failure is driven by two factors:

• Alkoxide Aggregation: In non-polar solvents like toluene, KOtBu forms stable tetrameric "cubanes" or polymeric aggregates, significantly reducing its basicity and solubility[2][3].

• Transition State Repulsion: During the catalytic cycle, the intense repulsive interaction between the bulky tert-butoxide moiety and the biaryl phosphine ligand at the palladium center can push the transition state saddle point to a late, energetically unfavorable phase[4].

To overcome this, you must tune the solvent to break down aggregates and utilize "bulky-yet-flexible" ligands (such as AshPhos or ITent) that can rotate their biaryl moieties away from the Pd-center to relieve steric crowding[4][5][6].

Workflow for optimizing KOtBu-mediated cross-coupling reactions.

Quantitative Solvent Effects on KOtBu

Solvent	Dielectric Constant (ε)	KOtBu Aggregation State	Relative Basicity	Impact on Reaction Rate
Toluene	2.38	Tetrameric (Cubane) / Polymeric	Low	Slower, requires higher temps
THF	7.58	Dimeric / Tetrameric	Moderate	Moderate, balances solubility
DMSO	46.70	Monomeric Ion Pairs	Very High	Fast, highly reactive

Validated Protocol: Buchwald-Hartwig Amination with Bulky Substrates

This protocol utilizes AshPhos to manage steric hindrance during the amination of heteroaryl halides[6].

Step-by-Step Methodology:

• Inert Preparation: In an oven-dried 8 mL reaction vial equipped with a magnetic stir bar, add sodium tert-butoxide (2.0 equiv) under a strict nitrogen atmosphere.

  • Causality: An inert atmosphere prevents the rapid hydrolysis of the highly basic, monomeric alkoxide species.

• Reactant Addition: Introduce the heteroaryl halide (1.0 equiv), the bulky aliphatic amine (1.2 equiv), and anhydrous THF (0.1–0.2 M).

  • Causality: THF provides the optimal dielectric balance to partially dissociate alkoxide aggregates without destabilizing the Pd-catalyst.

• Catalyst Injection: Add 2 mol % of AshPhos-Pd(crotyl)Cl from a prepared stock solution via a microliter syringe.

  • Causality: The AshPhos ligand's flexible architecture forces the biaryl moiety to rotate, relieving the intense steric repulsion caused by the tert-butoxide intermediate during the reductive elimination phase.

• Execution & Self-Validation: Heat the mixture to 80–100 °C. Monitor the reaction progress via GC-MS. The complete disappearance of the starting halide peak self-validates the successful turnover of the sterically hindered catalytic cycle.

• Quench & Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl to neutralize residual base, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and purify via column chromatography.

Part 2: Overcoming Steric Hindrance in Deprotection Workflows

The Causality of Cleavage Failures

The tert-butyl ether/ester is highly stable to nucleophiles and bases because the massive steric bulk of the three methyl groups physically blocks Sₙ2 backside attack[7]. Consequently, deprotection cannot occur via standard nucleophilic displacement. Instead, cleavage strictly relies on an acid-catalyzed Sₙ1 mechanism, driven by the formation of a highly stable tertiary carbocation[8].

If your deprotection is failing or causing side reactions, it is usually due to insufficient acidity to protonate the oxygen, or a failure to trap the resulting tert-butyl cation, which can go on to alkylate electron-rich regions of your molecule (Friedel-Crafts alkylation).

Acid-catalyzed SN1 cleavage mechanism for tert-butyl protecting groups.

Comparative Deprotection Conditions

Reagent System	Temp (°C)	Time (h)	Typical Yield	Chemoselectivity Notes
TFA / CH₂Cl₂ (1:1)	20–25	1–2	>90%	Standard method; requires cation scavengers.
85% H₃PO₄ (aq)	20–25	1–4	85–95%	Extremely mild; preserves CBZ, TBDMS, and lactones.
TiCl₄ / CH₂Cl₂	0	0.5–1	80–90%	Lewis acid alternative; useful for acid-sensitive substrates.

Validated Protocol: Mild Deprotection using Aqueous Phosphoric Acid

When working with complex drug intermediates containing orthogonal protecting groups (like TBDMS or CBZ), standard TFA cleavage is often too harsh. This protocol utilizes 85% aqueous H₃PO₄ for highly chemoselective Sₙ1 cleavage[9].

Step-by-Step Methodology:

• Preparation: Dissolve the tert-butyl protected substrate (1.0 equiv) in a minimal amount of co-solvent (e.g., toluene) in a round-bottom flask.

• Acid Addition: Add 85 wt % aqueous phosphoric acid (H₃PO₄) dropwise at room temperature.

  • Causality: 85% H₃PO₄ provides the exact threshold of acidity required to protonate the sterically hindered ether/ester oxygen without degrading more sensitive functional groups like epimerizable methyl ketones or silyl ethers.

• Scavenger Integration: Ensure water (from the aqueous acid) or an added scavenger like anisole (5.0 equiv) is present.

  • Causality: The Sₙ1 cleavage ejects a highly electrophilic tert-butyl carbocation. The scavenger permanently traps this cation (forming tert-butanol or tert-butylanisole), preventing it from re-attaching or destroying your product.

• Execution & Self-Validation: Stir at room temperature for 1–4 hours. Monitor by TLC. The emergence of a distinct, more polar spot (the free alcohol/acid) and the complete consumption of the starting material validates the Sₙ1 cleavage.

• Quench & Workup: Dilute the mixture with water, neutralize carefully with saturated NaHCO₃ until pH ~7, extract with dichloromethane, and concentrate under reduced pressure.

Part 3: Frequently Asked Questions (FAQs)

Q: Why does potassium tert-butoxide (KOtBu) frequently yield the Hofmann elimination product instead of the Zaitsev product? A: The selectivity is entirely driven by steric hindrance. The massive cone angle of the tert-butoxy group physically prevents it from accessing more substituted, sterically shielded internal protons. Consequently, it preferentially abstracts the most accessible, least hindered β-proton, leading to the less substituted alkene (the Hofmann product)[2].

Q: How can I troubleshoot the extremely low reactivity of N'-tert-butyl(tert-butoxy)carbohydrazide (di-tert-butyl carbazate) in my coupling reactions? A: Di-tert-butyl carbazate features two bulky tert-butyl-based groups that physically shield the nucleophilic nitrogen centers. Unlike mono-Boc-hydrazine, this di-substituted nature drastically lowers its nucleophilicity[10]. To overcome this, you must either increase the electrophilicity of your coupling partner (e.g., converting a carboxylic acid to an acid chloride prior to coupling) or employ more forcing conditions (temperatures >100 °C in toluene) with highly active Pd-catalysts specifically designed for hindered substrates.

Sources

• 1. Butyl group - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

catalyst selection for hydrogenating substituted anilines

Welcome to the Technical Support Center for Catalytic Hydrogenation. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic challenges associated with the chemoselective hydrogenation of substituted anilines to cyclohexylamines.

Unlike simple alkene reductions, hydrogenating an aniline ring requires overcoming the resonance stabilization of the aromatic system while strictly avoiding the cleavage of the carbon-nitrogen (C-N) bond. This guide synthesizes field-proven protocols, causality-driven troubleshooting, and self-validating methodologies to ensure your synthetic success.

Part 1: Troubleshooting Guide & FAQs

Q1: My hydrogenation using Palladium on Carbon (Pd/C) resulted in massive deamination, yielding cyclohexane and cyclohexanol instead of the target cyclohexylamine. Why did this happen? Causality: Palladium has a strong electronic affinity for the C-N bond. Instead of purely coordinating the aromatic π-system, Pd inserts into the C-N bond, promoting reductive hydrolysis (hydrogenolysis)[1]. If trace water is present, this leads to cyclohexanol; if dry, it yields cyclohexane. Solution: Discontinue the use of Pd/C for direct aniline ring reductions. Switch to Ruthenium (Ru/C or Ru/Al₂O₃) or Rhodium (Rh/Al₂O₃) . These metals preferentially coordinate the aromatic ring and facilitate hydrogen addition without activating the C-N bond[2].

Q2: I am successfully reducing the ring, but my GC-MS shows a 30% yield of dicyclohexylamine (a secondary amine byproduct). How do I suppress this? Causality: During hydrogenation, the aniline ring partially reduces to an enamine/imine intermediate. This electrophilic intermediate can undergo nucleophilic attack by a second aniline molecule, eliminating ammonia to form a dimeric secondary amine (dicyclohexylamine)[3]. Solution: Shift the equilibrium by using a basic catalyst support. Utilizing Ruthenium on a surface-rehydrated transition alumina (Ru/Al₂O₃) with an alkaline pH profile suppresses the condensation pathway[4]. Alternatively, introducing a small pressure of anhydrous ammonia gas into the headspace will thermodynamically drive the reaction toward the primary amine.

Q3: My substrate contains a sensitive halogen (e.g., 4-chloroaniline). Standard Ru/C at 90 °C causes complete dehalogenation. What is the alternative? Causality: The elevated temperatures (80–100 °C) typically required to activate Ruthenium catalysts provide the necessary thermal energy for oxidative addition of the metal into the C-Cl bond, leading to hydrodehalogenation. Solution: Utilize Rhodium on Alumina (Rh/Al₂O₃) . Rhodium is exceptionally active for arene reduction at near-ambient temperatures (20–40 °C). By running the reaction at 25 °C, you kinetically favor the chemoselective reduction of the aromatic ring before the C-Cl bond can be thermally activated[5].

Q4: I am working with a highly sterically hindered substrate (e.g., 2,6-diisopropylaniline). Heterogeneous Ru and Rh catalysts show 0% conversion. What are my options? Causality: Heterogeneous catalysis requires the aromatic ring to adsorb flatly (parallel) onto the metal surface. Bulky ortho-substituents create severe steric clashes with the catalyst surface, physically preventing adsorption. Solution: Transition to a homogeneous, metal-free Frustrated Lewis Pair (FLP) system. The combination of bulky anilines with tris(pentafluorophenyl)borane, B(C₆F₅)₃, under H₂ at 110 °C heterolytically cleaves hydrogen. Because it operates in solution via proton/hydride transfer rather than surface adsorption, it successfully reduces highly hindered anilines to cyclohexylamines[6].

Part 2: Catalyst Selection Matrix

To streamline your process development, use the following empirically validated data matrix for catalyst selection.

Catalyst System	Typical Temp (°C)	Typical Pressure (bar)	Chemoselectivity Profile	Primary Application / Substrate Type
Ru/Al₂O₃ (5%)	80 – 100 °C	50 – 100 bar	Excellent (Preserves C-N bond)	Industry Standard. Best for unhindered to moderately hindered substituted anilines[2].
Rh/Al₂O₃ (5%)	20 – 40 °C	10 – 50 bar	Superior (Preserves halogens)	Sensitive Substrates. Halogenated anilines; highly specific cis/trans stereocontrol[5].
B(C₆F₅)₃ (FLP)	110 °C	40 – 60 bar	Unique (Targets hindered rings)	Extreme Steric Hindrance. 2,6-disubstituted anilines; metal-free pharmaceutical routes[6].
Pd/C (10%)	50 – 80 °C	10 – 30 bar	Poor (Causes deamination)	Avoid for ring reduction. Use only for reductive amination or N-alkylation[1].

Part 3: Standard Operating Procedure (SOP)

Self-Validating Protocol: Chemoselective Hydrogenation via Ru/Al₂O₃

This protocol utilizes continuous hydrogen uptake monitoring as a self-validating system . The reduction of one mole of an aniline ring strictly requires exactly three moles of H₂. Any deviation indicates a failure mode (incomplete reaction or side-reaction).

Materials:

• Substituted Aniline (1.0 eq, 10 mmol)

• 5% Ru/Al₂O₃ catalyst (5 mol% Ru relative to substrate)

• Anhydrous Isopropanol (IPA) or Methanol (0.2 M)

• High-pressure Parr reactor with a mass flow controller.

Step-by-Step Methodology:

• Reactor Charging: In a nitrogen-filled glovebox, charge the Parr reactor vessel with the substituted aniline, the Ru/Al₂O₃ catalyst, and the solvent. Causality: Loading under nitrogen prevents the highly active dry catalyst from igniting solvent vapors.

• Purging Cycle: Seal the reactor. Purge the headspace with Nitrogen (3 x 10 bar) to remove oxygen, followed by Hydrogen (3 x 10 bar) to displace the nitrogen.

• Pressurization & Heating: Pressurize the reactor to 50 bar with H₂. Begin stirring at 800 RPM to eliminate mass-transfer limitations. Heat the vessel to 85 °C.

• Self-Validation Checkpoint (H₂ Uptake): Monitor the mass flow controller. The reaction is proceeding correctly only if the uptake curve approaches exactly 3.0 equivalents of H₂.

  • If uptake stops at < 2.9 eq: The catalyst is poisoned or sterically blocked.

  • If uptake exceeds 3.1 eq: Hydrogenolysis (deamination or dehalogenation) is occurring. Abort and cool the reactor.

• Termination & Workup: Once H₂ uptake ceases at ~3.0 eq, cool the reactor to 20 °C and carefully vent the pressure. Filter the crude mixture through a tightly packed pad of Celite under a nitrogen blanket to remove the Ru/Al₂O₃.

• Isolation: Concentrate the filtrate under reduced pressure to yield the substituted cyclohexylamine.

Part 4: Catalyst Selection Workflow

Figure 1: Decision matrix for catalyst selection in the hydrogenation of substituted anilines.

Part 5: References

• Noble Metal Catalyst - Sinocata. Sinocata. Available at: [Link]

• Inorganic Reactions and Methods Volume 16. Chemistry Chemists. Available at:[Link]

• US5578546A - Catalyst for preparing bis-para-aminocyclohexylmethane containing a low proportion of trans/trans isomer by hydrogenation of methylenedianiline. Google Patents. Available at:

• The Chemistry of Frustrated Lewis Pairs. Macmillan Group, Princeton University. Available at: [Link]

• WO2012018310A1 - Process for the production of highly pure dicyclohexylamine from by-products resulting from the producton of cyclohexylamine. Google Patents. Available at:

• The hydrogenation of para-toluidine over rhodium/silica: The effect of metal particle size and support texture. ResearchGate. Available at:[Link]

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• 4. US5578546A - Catalyst for preparing bis-para-aminocyclohexylmethane containing a low proportion of trans/trans isomer by hydrogenation of methylenedianiline - Google Patents [patents.google.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Cis- vs. Trans-3-tert-Butoxy-cyclohexylamine

Introduction

In the landscape of drug development and fine chemical synthesis, the stereochemical orientation of functional groups on a cyclic scaffold is not a trivial detail; it is a critical determinant of a molecule's biological activity, physical properties, and chemical reactivity. The cyclohexane ring, a ubiquitous motif in pharmaceuticals, presents a classic case study in how three-dimensional structure governs function. When substituents are introduced, they adopt specific spatial arrangements—axial or equatorial—that profoundly influence their accessibility and electronic environment.

This guide provides an in-depth comparison of the chemical reactivity of cis- and trans-3-tert-Butoxy-cyclohexylamine. These isomers are structurally identical in constitution but differ in the spatial orientation of their amino and tert-butoxy groups. This seemingly subtle difference leads to a significant divergence in their chemical behavior. We will dissect the foundational principles of conformational analysis that dictate the preferred shape of these molecules and, consequently, their reactivity in common organic transformations. This analysis is crucial for researchers and process chemists seeking to optimize reaction conditions, predict outcomes, and design synthetic routes with greater precision.

Conformational Analysis: The Decisive Factor in Reactivity

The reactivity of a functional group on a cyclohexane ring is inextricably linked to its conformational preference for either an axial or equatorial position. The energy difference between these positions is quantified by the "A-value," which represents the Gibbs free energy difference (ΔG°) for the equilibrium between the axial and equatorial conformers of a monosubstituted cyclohexane. A larger A-value signifies a stronger preference for the equatorial position.

• Amino Group (-NH₂): The A-value is approximately 1.7 kcal/mol.

• tert-Butoxy Group (-O-t-Bu): This is a sterically demanding group with a very large A-value, estimated to be greater than 4.9 kcal/mol. Its immense bulk effectively "locks" it into the more spacious equatorial position to avoid severe 1,3-diaxial steric strain.[1][2]

This disparity in steric demand is the key to understanding the ground-state conformations of our target isomers.

Trans-3-tert-Butoxy-cyclohexylamine: An Axially-Oriented Amine

In the trans isomer, the two substituents must be on opposite sides of the ring (one "up," one "down"). For the chair conformation, this necessitates one substituent being axial and the other equatorial. Given the overwhelming steric preference of the tert-butoxy group, it will occupy the equatorial position. Consequently, the amino group is forced into the less stable axial position . The energy penalty of flipping the ring to place the tert-butoxy group in an axial position is prohibitively high, meaning the molecule exists almost exclusively in this conformation.

Cis-3-tert-Butoxy-cyclohexylamine: An Equatorially-Oriented Amine

In the cis isomer, both substituents are on the same side of the ring (both "up" or both "down"). This allows for a conformation where both the tert-butoxy and the amino groups reside in equatorial positions . The alternative ring-flipped conformer, which would place both groups in highly strained axial positions, is energetically insignificant. Therefore, the cis isomer presents a sterically unencumbered, equatorially-disposed amino group.

The following diagram illustrates the dominant conformations that dictate the reactivity of each isomer.

Caption: Dominant chair conformations of trans and cis-3-tert-Butoxy-cyclohexylamine.

Comparative Reactivity in Key Transformations

The fixed axial (trans isomer) versus equatorial (cis isomer) orientation of the nucleophilic amino group is the primary driver of differences in chemical reactivity.

N-Acylation

N-acylation is a fundamental transformation, typically involving the reaction of the amine with an electrophile like acetic anhydride or an acyl chloride. The reaction proceeds via nucleophilic attack of the amine's lone pair on the carbonyl carbon.

• Cis Isomer (Equatorial -NH₂): The equatorial amine is sterically accessible. Its lone pair is unhindered, allowing for a rapid approach to the electrophile. The reaction is expected to proceed quickly and efficiently under standard conditions.

• Trans Isomer (Axial -NH₂): The axial amine is significantly more hindered. It is flanked by two axial hydrogens at the C1 and C5 positions (1,3-diaxial interactions). This steric clash raises the energy of the transition state for nucleophilic attack, resulting in a substantially slower reaction rate. Forcing the reaction to completion may require harsher conditions (e.g., higher temperatures, longer reaction times), which can lead to side products.

N-Alkylation

Similar to acylation, N-alkylation with reagents like alkyl halides is highly sensitive to steric hindrance.

• Cis Isomer (Equatorial -NH₂): The unhindered nature of the equatorial amine facilitates a faster Sₙ2 reaction with the alkylating agent.

• Trans Isomer (Axial -NH₂): The steric congestion around the axial amine presents a significant barrier to the approaching electrophile, leading to a much slower rate of alkylation. In cases of bulky alkylating agents, the reaction may not proceed at all.

Oxidation

The oxidation of cyclohexylamines can lead to various products, including imines, oximes, or ketones, depending on the oxidant and reaction conditions.[3][4] The stereoelectronic requirements of the transition state are critical. For many oxidation mechanisms, such as those involving hydride abstraction, an anti-periplanar arrangement between a C-H bond and the developing empty orbital is favored.

• Cis Isomer (Equatorial -NH₂): The C-H bonds anti-periplanar to the C-N bond are the axial C-H bonds at C2 and C6. These are readily available for interaction with an oxidant.

• Trans Isomer (Axial -NH₂): An axial amine has its C-N bond parallel to the axial C-H bonds at C3 and C5, which can create steric issues. The transition state for oxidation might be more constrained compared to the cis isomer. While specific outcomes depend heavily on the oxidant used, the differing steric environments suggest that reaction rates and even product distributions could vary. For instance, oxidation of cyclohexylamine can yield N-cyclohexylidenecyclohexylamine, which involves the formation of an imine.[5] The formation of this intermediate would likely be faster for the more accessible cis isomer.

The Curtin-Hammett Principle

While we have focused on the dominant ground-state conformations, a full kinetic picture requires consideration of the Curtin-Hammett principle .[6][7] This principle states that for a reaction where two conformers are in rapid equilibrium, the ratio of the products formed from each conformer depends on the difference in the energy of the transition states, not on the relative populations of the ground-state conformers.[8][9]

However, in the case of 3-tert-butoxy-cyclohexylamine, the energy barrier to ring-flipping the trans isomer (to move the massive tert-butoxy group into an axial position) is extremely high. Therefore, the interconversion between the two chair forms is very slow. In this scenario, which falls under "non-equilibrating conformers," the reaction proceeds almost exclusively through the vastly more populated ground-state conformation.[10] Thus, our initial analysis holds: the cis isomer reacts via its equatorial amine, and the trans isomer reacts via its axial amine, making the ground-state analysis a reliable predictor of reactivity.

Summary of Expected Reactivity

The following table summarizes the anticipated differences in reactivity based on the conformational analysis.

Reaction Type	Cis Isomer (Equatorial -NH₂)	Trans Isomer (Axial -NH₂)	Rationale
N-Acylation	Fast	Slow	High steric hindrance from 1,3-diaxial hydrogens slows attack from the axial amine.
N-Alkylation	Fast	Very Slow / No Reaction	Severe steric shielding of the axial amine inhibits the Sₙ2 transition state.
Oxidation	Generally Faster	Generally Slower	The equatorial amine is more accessible to the oxidizing agent.

Experimental Protocol: Comparative N-Acetylation

To provide a practical framework for verifying these principles, the following protocol for N-acetylation can be applied to both isomers. The significant difference in reaction time and yield will serve as experimental validation.

Objective: To compare the rate of N-acetylation of cis- and trans-3-tert-Butoxy-cyclohexylamine by reacting each with acetic anhydride and monitoring the reaction progress by Thin Layer Chromatography (TLC).

Materials:

• cis-3-tert-Butoxy-cyclohexylamine

• trans-3-tert-Butoxy-cyclohexylamine

• Acetic Anhydride (Ac₂O)

• Triethylamine (Et₃N) or Pyridine (as a base)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• TLC mobile phase (e.g., 30% Ethyl Acetate in Hexanes)

• Staining solution (e.g., Ninhydrin for visualizing the amine)

Caption: Step-by-step workflow for the comparative N-acetylation experiment.

Procedure:

• Reaction Setup: In two separate, dry round-bottom flasks equipped with magnetic stir bars, dissolve cis-3-tert-Butoxy-cyclohexylamine (1.0 mmol) and trans-3-tert-Butoxy-cyclohexylamine (1.0 mmol) in 10 mL of anhydrous DCM each.

• Base Addition: To each flask, add triethylamine (1.2 mmol).

• Cooling: Place both flasks in an ice-water bath and stir for 5 minutes.

• Reagent Addition: Slowly add acetic anhydride (1.1 mmol) to each flask.

• Reaction Monitoring: Allow the reactions to stir, warming to room temperature. Every 15 minutes, take a small aliquot from each reaction mixture and spot it on a TLC plate. Elute the plate and visualize the spots (e.g., with a UV lamp and then ninhydrin stain). The starting amine will stain (e.g., purple with ninhydrin), while the product amide will not. Compare the rate at which the starting amine spot disappears for the cis vs. trans isomer.[11]

• Workup: Once the reaction is complete (as determined by TLC), quench by adding 10 mL of water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with 15 mL of saturated NaHCO₃ solution and 15 mL of brine.

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude N-acetylated product.[12]

• Analysis: Compare the yield and purity of the products obtained from both isomers within a set timeframe. The cis isomer is expected to give a higher yield in a shorter time.

Conclusion

The reactivity of the diastereomers of 3-tert-Butoxy-cyclohexylamine is a clear and compelling demonstration of stereochemistry's role in directing chemical outcomes. The cis isomer, which presents a sterically accessible equatorial amino group, is poised for rapid reactions with a wide range of electrophiles. In stark contrast, the trans isomer possesses a sterically hindered axial amino group, rendering it significantly less reactive. This fundamental difference, rooted in the principles of conformational analysis, is a critical consideration for any chemist working with substituted alicyclic systems. Understanding and predicting these effects allows for more rational reaction design, improved yields, and fewer side products, which are paramount goals in the fields of pharmaceutical and materials science.

References

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• Tsai, C. E., et al. (2001). Reaction of cyclohexylamine with hypochlorite and enhancement of oxidation of plasma sulfhydryl groups by hypochlorite in vitro. Chemical research in toxicology, 14(3), 257-262. Available from: [Link]

• Klaws, S., et al. (2008). Oxidation of cyclohexylamine by air to its oxime. ResearchGate. Available from: [Link]

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• YouTube. (2024). Stereochemistry for the alkylation of enamines of cyclohexanone. Available from: [Link]

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• Valeš, R. J., et al. (2020). The effect of temperature and concentration of water on oxidation of dicyclohexylamine with air. ResearchGate. Available from: [Link]

• Seeman, J. I. (1983). The Curtin–Hammett Principle. Journal of Chemical Education, 60(10), 834. Available from: [Link]

• SciSpace. (2010). A green approach to chemoselective N- acetylation of amines using catalytic amount of zinc acetate in acetic acid. Available from: [Link]

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• Haldia Government College. (n.d.). A Brief Introduction to the Curtin-Hammett Principle. Available from: [Link]

• MDPI. (2020). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 25(11), 2586. Available from: [Link]

• Scribd. (n.d.). Understanding the Curtin-Hammett Principle. Available from: [Link]

• Chemistry LibreTexts. (2025). 3.3: Conformational analysis of cyclohexanes. Available from: [Link]

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Stereochemical Divergence in Substituted Cyclohexylamines: A Comparative Guide to Biological Activity and Receptor Affinity

Executive Summary

In rational drug design, the cyclohexylamine scaffold is a privileged structure. However, the biological activity of these compounds is rarely dictated by their 2D connectivity alone; it is profoundly governed by their 3D stereochemistry. The spatial orientation of substituents—whether cis/trans diastereomers or specific enantiomers—determines the thermodynamic favorability of receptor binding.

This guide provides an objective, data-driven comparison of how specific stereoisomers of substituted cyclohexylamines exhibit divergent biological activities. By examining highly selective sigma receptor ligands (BD737/BD738) and thrombin catalytic site inhibitors, we detail the mechanistic causality behind these differences and provide self-validating experimental protocols for their synthesis and evaluation.

Comparative Analysis of Stereoisomer Performance

Case Study A: Sigma Receptor Ligands (BD737 vs. BD738)

The discovery of the racemic compound BD614 ((+/-)-cis-N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)cyclohexylamine) marked a breakthrough in neuropharmacology due to its high affinity for sigma receptors[1]. However, resolving this racemate into its optically pure enantiomers revealed a distinct stereochemical preference at the receptor binding pocket.

The 1S,2R-(-) enantiomer, known as BD737 , binds to guinea pig brain sigma receptors with a Ki​ of 1.3 nM, demonstrating exceptional affinity[1]. In contrast, its 1R,2S-(+) counterpart, BD738 , exhibits a Ki​ of 6.0 nM[1]. While both enantiomers lack affinity for dopamine-D2 or kappa opiate receptors, their differing spatial configurations lead to varying potencies in inhibiting the muscarinic cholinergic phosphoinositide response and altering motor behavior[1]. Furthermore, BD737 has been shown to induce heart rate fluctuations characteristic of IP3​ production and intracellular calcium oscillations in isolated rat hearts at nanomolar concentrations[2].

Case Study B: 4-Substituted Cyclohexylamines in Thrombin Inhibition

Beyond neuropharmacology, cyclohexylamine stereoisomers are critical in cardiovascular drug development. 4-substituted cyclohexylamine derivatives act as potent thrombin catalytic site inhibitors, serving as orally bioavailable anticoagulants[3].

In these systems, the trans-isomer effectively mimics the extended, linear conformation of the natural arginine side chain, allowing it to insert deeply into the S1​ specificity pocket of thrombin. The cis-isomer, conversely, introduces a structural bend that creates steric clashes with the pocket walls, drastically reducing binding affinity and anticoagulant efficacy[3].

Quantitative Performance Summary

Compound / Isomer	Stereochemical Configuration	Primary Target	Binding Affinity ( Ki​ )	Biological Efficacy / Phenotype
BD614	Racemic (+/-)-cis	Sigma Receptor	2.0 ± 0.4 nM	High (Alters motor behavior)
BD737	1S,2R-(-)-cis	Sigma Receptor	1.3 ± 0.3 nM	High (Inhibits PIP2​ response, cardiac electrical instability)
BD738	1R,2S-(+)-cis	Sigma Receptor	6.0 ± 3.0 nM	Moderate (Inhibits PIP2​ response)
Trans-4-SCA	Trans-4-substituted	Thrombin ( S1​ site)	< 10 nM	High (Potent anticoagulant)
Cis-4-SCA	Cis-4-substituted	Thrombin ( S1​ site)	> 100 nM	Low (Poor target pocket fit)

(Note: SCA = Substituted Cyclohexylamine)

Mechanistic Pathways & Visualizations

The biological efficacy of BD737 and BD738 is not limited to binding; it cascades into complex intracellular signaling. By binding to the sigma receptor, these enantiomers modulate muscarinic-coupled Phospholipase C (PLC) activity, thereby inhibiting the production of Inositol Triphosphate ( IP3​ )[1].

Fig 1: Modulatory pathway of sigma receptors by cyclohexylamine enantiomers BD737 and BD738.

Experimental Methodologies

To ensure scientific integrity, the evaluation and synthesis of these stereoisomers must rely on self-validating protocols. Below are the field-proven methodologies for determining receptor affinity and synthesizing specific stereoisomers.

Protocol 1: Self-Validating Radioligand Binding Assay (Sigma Receptors)

This protocol determines the exact binding affinity ( Ki​ ) of cyclohexylamine enantiomers.

Causality & Design Choices: Guinea pig brain is utilized rather than rat brain because it expresses a highly dense, well-characterized population of sigma receptors, yielding a superior signal-to-noise ratio[1]. Rapid vacuum filtration is employed to prevent the dissociation of low-affinity receptor-ligand complexes during the wash phase.

Step-by-Step Workflow:

• Tissue Preparation: Homogenize guinea pig whole brain (excluding cerebellum) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes. Resuspend the pellet to a final concentration of 10 mg wet weight/mL.

• Incubation Setup: In triplicate glass tubes, combine 100 µL of tissue homogenate, 50 µL of [3H]DTG (radioligand, 1 nM final concentration), and 50 µL of the test isomer (BD737 or BD738) at varying concentrations ( 10−11 to 10−5 M).

• Self-Validating Control (Non-Specific Binding): Run a parallel set of tubes containing 10 µM haloperidol instead of the test isomer. Why? Haloperidol completely saturates specific sigma sites. Any radioactivity detected in these tubes represents non-specific binding (NSB) to lipids or glass, which must be subtracted to calculate true affinity.

• Equilibration: Incubate the mixture at 25°C for 120 minutes to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific ligand adhesion). Wash three times with 5 mL of ice-cold buffer.

• Quantification: Extract filters into scintillation vials, add 5 mL of liquid scintillation cocktail, and quantify radioactivity using a liquid scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Fig 2: Self-validating radioligand binding assay workflow for determining isomer affinity.

Protocol 2: Enzymatic Synthesis & Stereocontrol of Cyclohexylamines

Traditional chemical reductive amination of cyclohexanones yields racemic mixtures. To generate optically pure substituted cyclohexylamines, engineered Imine Reductases (IREDs) are utilized[4].

Causality & Design Choices: Engineered IREDs feature reshaped catalytic pockets that selectively stabilize the transition state of either the cis or trans imine intermediate based on favorable binding energies[4]. This allows for stereo-complementary synthesis adhering to industrial standards.

Step-by-Step Workflow:

• Reaction Assembly: In a 100 mM PBS buffer (pH 7.0), combine 100 mM of the 4-substituted cyclohexanone precursor, 2.0 equivalents of the amine donor, 1 mM NADP+ , and 1.5 equivalents of D-glucose[4].

• Biocatalyst Addition: Add 0.4 mg/mL of cell-free extract containing Glucose Dehydrogenase (GDH) for continuous cofactor recycling, followed by 0.28 mol% of the purified, engineered IRED variant (e.g., ESITL or CGM)[4].

• Self-Validating Control: Prepare an identical reaction vessel omitting the IRED. Why? This confirms that background chemical amination (which degrades enantiomeric excess) is negligible under these mild aqueous conditions.

• Incubation & Extraction: Incubate at 30°C for 24 hours with gentle agitation. Quench the reaction with 1 M NaOH, extract the chiral amine product using methyl tert-butyl ether (MTBE), and analyze via chiral HPLC to confirm stereochemical purity.

References

• 1 - PubMed / NIH 2.2 - Masaryk University

• 4 - ResearchGate

• 3 - Google Patents

Sources

• 1. Characterization of the enantiomers of cis-N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-2-(1- pyrrolidinyl)cyclohexylamine (BD737 and BD738): novel compounds with high affinity, selectivity and biological efficacy at sigma receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. www2.med.muni.cz [www2.med.muni.cz]
• 3. EP0699074B1 - Thrombin inhibitors - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

A Comparative Efficacy Analysis of the trans-3-tert-Butoxy-cyclohexylamine Scaffold in Modern Drug Discovery

Abstract

In the landscape of medicinal chemistry, the selection of a molecular scaffold is a critical decision that profoundly influences the ultimate efficacy, selectivity, and pharmacokinetic profile of a drug candidate. The cyclohexylamine framework is a well-established "privileged scaffold" due to its favorable three-dimensional geometry and synthetic tractability, appearing in numerous approved pharmaceuticals.[1][2] This guide provides an in-depth comparative analysis of a specific derivative, trans-3-tert-Butoxy-cyclohexylamine, against other relevant scaffolds. While direct experimental data for this exact molecule is not prevalent in public literature, this guide will leverage structure-activity relationship (SAR) principles and data from closely related analogues to evaluate its potential advantages and liabilities. We will compare its projected properties against the widely used piperidine scaffold, its primary predicted metabolite (cis-3-Hydroxy-cyclohexylamine), and a metabolically stabilized bioisostere to provide a comprehensive efficacy forecast for drug development professionals.

Introduction: The Central Role of the Molecular Scaffold

A scaffold forms the core structure of a drug molecule, orienting the key pharmacophoric elements in three-dimensional space to enable precise interactions with a biological target. The ideal scaffold should confer not only potent biological activity but also "drug-like" properties, including appropriate solubility, metabolic stability, and bioavailability.

The cyclohexylamine scaffold is a saturated aliphatic cyclic amine that offers several intrinsic advantages:

• Three-Dimensionality: Unlike flat aromatic rings, the cyclohexane chair conformation provides a defined 3D architecture, allowing for precise spatial positioning of substituents to probe binding pockets.

• Basicity: The primary amine typically has a pKa around 10.6, making it protonated at physiological pH.[3] This positive charge can be crucial for forming strong ionic interactions with targets like GPCRs or ion channels.

• Synthetic Versatility: The amine group serves as a versatile synthetic handle for elaboration and library generation.[2]

This guide focuses on the trans-3-tert-Butoxy-cyclohexylamine scaffold, analyzing the specific contributions of the tert-butoxy group to the overall molecular profile.

Physicochemical and Metabolic Profile of the Target Scaffold

The unique features of the trans-3-tert-Butoxy-cyclohexylamine scaffold are dictated by the interplay between the cyclohexylamine core and its specific alkoxy substituent.

Key Structural Features:

• Cyclohexylamine Core: Provides a rigid, non-aromatic, and basic anchor.

• trans-Stereochemistry: The 1,3-trans configuration locks the relative orientation of the amine and the tert-butoxy group, reducing conformational ambiguity. This can be highly beneficial for entropy when binding to a well-defined target.

• tert-Butoxy Group: This bulky, lipophilic group is expected to have several profound effects:

  • Pocket Filling: The large steric profile can effectively fill deep hydrophobic pockets within a protein target.[4]

  • Increased Lipophilicity: The four additional carbon atoms will significantly increase the molecule's LogP, which can enhance membrane permeability but may also lead to higher plasma protein binding and potential off-target toxicity.

  • Metabolic Liability: The tert-butyl group, and by extension the tert-butoxy group, is a known site of metabolic vulnerability. It is highly susceptible to oxidation by cytochrome P450 enzymes (CYPs), primarily CYP3A4, to form an unstable hemiaminal that rapidly dealkylates or a less active alcohol metabolite.[4][5] This is arguably the most significant liability of this scaffold.

Predicted Metabolic Pathway

The primary metabolic fate of the tert-butoxy group is predicted to be CYP-mediated oxidation. This represents a critical pathway for clearance and deactivation, potentially leading to a short in vivo half-life.

Caption: Predicted primary metabolic pathway of the target scaffold.

Comparative Scaffold Analysis

To objectively assess the efficacy of the trans-3-tert-Butoxy-cyclohexylamine scaffold, we compare it against three logically chosen alternatives.

• Piperidine: The most common heterocyclic bioisostere for cyclohexylamine.[6]

• cis-3-Hydroxy-cyclohexylamine: The predicted primary metabolite, representing a common structural outcome in vivo.

• trans-3-(1-Trifluoromethylcyclopropyl)methoxy-cyclohexylamine: A hypothetical but rationally designed analogue using a known metabolically stable bioisostere for the tert-butyl group.[5][7]

Table 1: Comparative Profile of Scaffolds

Property	trans-3-tert-Butoxy-cyclohexylamine (Target)	Piperidine	cis-3-Hydroxy-cyclohexylamine (Metabolite)	trans-3-(CF3-cyclopropyl)methoxy-cyclohexylamine (Stabilized)
Scaffold Type	Alicyclic Primary Amine	Heterocyclic Secondary Amine	Alicyclic Primary Amine	Alicyclic Primary Amine
Basicity (pKa)	~10.6	~11.2[8]	~10.4	~10.5
Lipophilicity (cLogP)	High	Moderate	Low	Very High
H-Bonding	Amine (Donor), Ether (Acceptor)	Amine (Donor)	Amine (Donor), Alcohol (Donor/Acceptor)	Amine (Donor), Ether (Acceptor)
Metabolic Stability	Low (Predicted O-dealkylation)[4][5]	Moderate (α-C oxidation)[6]	High (Already oxidized)	High (Blocked metabolism)[5][7]
Key Advantage	Excellent hydrophobic pocket filling	Proven scaffold, favorable pKa for CNS	Improved solubility, potential for new H-bonds	Retains sterics with high metabolic stability
Key Liability	High metabolic clearance	Potential patent limitations, α-C oxidation	Loss of lipophilicity, potential reduced potency[9]	Synthetic complexity, high lipophilicity

Experimental Validation: Assessing Metabolic Stability

A critical experiment to validate the predicted liabilities of the target scaffold is an in vitro metabolic stability assay using liver microsomes. This assay provides a quantitative measure of how quickly a compound is metabolized by key drug-metabolizing enzymes.

Protocol: In Vitro Microsomal Stability Assay

Objective: To determine the intrinsic clearance (Cl_int) of the test compounds in human liver microsomes.

Materials:

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Test compounds and positive control (e.g., Verapamil - high clearance)

• Acetonitrile with internal standard (for quenching)

• LC-MS/MS system for analysis

Methodology:

• Preparation: Prepare a stock solution of the test compound (10 mM in DMSO). Dilute to a working concentration of 100 µM in buffer.

• Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing HLM (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in phosphate buffer.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Sample Processing: Centrifuge the plate at 4000 rpm for 15 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate and analyze the remaining parent compound concentration using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the line gives the elimination rate constant (k). Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (Cl_int = (0.693/t½) / [microsomal protein concentration]).

Workflow for Scaffold Evaluation

The data from the microsomal stability assay is a crucial input in the overall drug discovery cascade to decide whether to advance, optimize, or abandon a scaffold.

Caption: A typical workflow for scaffold evaluation in early drug discovery.

Discussion and Strategic Recommendations

The analysis reveals that while the trans-3-tert-Butoxy-cyclohexylamine scaffold may offer potent target engagement due to its defined stereochemistry and bulky hydrophobic group, its efficacy is likely to be severely hampered by poor metabolic stability.[4][5] High intrinsic clearance would likely translate to a short half-life and low oral bioavailability in vivo, requiring frequent, high doses and increasing the risk of toxicity from metabolites.

• Comparison with Piperidine: The piperidine scaffold offers slightly higher basicity and a more established metabolic profile.[6][8] While not immune to metabolism, the pathways are well-understood, and strategies for blocking α-carbon oxidation are known. For many applications, piperidine would represent a more conservative and lower-risk starting point.

• Impact of Metabolism: The formation of the cis-3-Hydroxy-cyclohexylamine metabolite leads to a drastic increase in polarity and a loss of the bulky hydrophobic character. This will almost certainly reduce binding affinity for a lipophilic pocket and may decrease cell permeability.[9]

• Path to Improvement: The most promising strategy for leveraging the potential benefits of the target scaffold is bioisosteric replacement of the metabolically labile tert-butoxy group. As demonstrated in the literature, replacing a tert-butyl group with a (1-trifluoromethyl)cyclopropyl group can maintain or enhance potency while dramatically increasing metabolic stability.[5][7][10] A similar strategy applied here would lead to a superior scaffold, albeit with increased synthetic complexity.

Conclusion

The trans-3-tert-Butoxy-cyclohexylamine scaffold serves as an excellent case study in the trade-offs inherent in drug design. Its structure is a double-edged sword: the very feature that might confer high potency—the bulky tert-butoxy group—is also its Achilles' heel due to predictable and rapid metabolic breakdown.

Verdict: For a drug discovery program, the trans-3-tert-Butoxy-cyclohexylamine scaffold should be considered a high-risk starting point . While it could provide a rapid assessment of whether a bulky, hydrophobic group is tolerated in a target's binding site, it should be used with the expectation that immediate "scaffold hopping" or bioisosteric replacement will be necessary to achieve a viable pharmacokinetic profile. Projects should proactively plan for the synthesis of metabolically stabilized analogues, such as the (1-trifluoromethyl)cyclopropyl variant, to mitigate the high probability of failure due to poor metabolic stability.

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A Comparative Guide to the Purity Assessment of Synthesized trans-3-tert-Butoxy-cyclohexylamine

Introduction: The Critical Role of Purity in a Versatile Building Block

trans-3-tert-Butoxy-cyclohexylamine is a valuable synthetic intermediate in pharmaceutical and materials science, prized for its specific stereochemistry and functional groups.[1][2] The trans configuration of the amino and tert-butoxy groups on the cyclohexane ring imparts distinct conformational properties that are essential for its function as a building block in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs).[1][3] Consequently, ensuring high chemical and stereoisomeric purity is not merely a quality control metric; it is a fundamental prerequisite for guaranteeing the safety, efficacy, and reproducibility of the final products.

This guide provides an in-depth comparison of key analytical techniques for assessing the purity of synthesized trans-3-tert-Butoxy-cyclohexylamine. We will explore the strengths and limitations of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, supported by Mass Spectrometry (MS). The focus will be on providing not just protocols, but the scientific rationale behind methodological choices, enabling researchers and drug development professionals to select the most appropriate strategy for their specific needs.

Understanding Potential Impurities in the Synthetic Profile

A robust purity assessment begins with anticipating the likely impurities. The synthesis of trans-3-tert-Butoxy-cyclohexylamine can introduce several types of impurities that must be monitored and controlled:

• Diastereomeric Impurity: The most critical process-related impurity is the corresponding cis-isomer, cis-3-tert-Butoxy-cyclohexylamine. Its presence can significantly alter the pharmacological or material properties of the final product.[4]

• Starting Material Residues: Unreacted precursors, such as protected aminocyclohexanones or related starting materials, may persist in the final product.

• Reagent-Related Impurities: Reagents used in the synthesis, such as tert-butoxy sources or protecting groups like tert-butoxycarbonyl (Boc), can lead to by-products.[5]

• By-products of Synthesis: Side reactions can generate structurally similar impurities, such as cyclohexanol or dicyclohexylamine derivatives, which are common in amine synthesis.[6]

• Residual Solvents: Solvents used during the reaction and purification steps must be quantified to ensure they are below pharmaceutically acceptable limits.

Comparative Analysis of Core Purity Assessment Techniques

The selection of an analytical method is driven by the specific question being asked: Are we assessing overall purity, quantifying the diastereomeric ratio, or identifying unknown trace impurities? Each technique offers a unique window into the sample's composition.

Gas Chromatography (GC): A Workhorse for Volatile Impurities and Achiral Purity

Gas Chromatography is a powerful technique for separating and quantifying volatile and thermally stable compounds. For amine analysis, special considerations are necessary due to the basic and polar nature of the amino group, which can cause peak tailing and adsorption on standard columns.[7]

Expertise & Causality: The choice of a base-deactivated column is critical. Standard silica-based columns have acidic silanol groups that interact strongly with basic amines, leading to poor peak shape and inaccurate quantification.[7] Using a column specifically designed for amine analysis, or one that has been treated with a base like potassium hydroxide, mitigates these interactions, ensuring sharp, symmetrical peaks.[7] Coupling GC with a Flame Ionization Detector (FID) provides excellent quantitative data for carbon-containing analytes, while a Mass Spectrometer (MS) detector offers definitive identification of impurities.[8][9]

Workflow for GC Analysis

Caption: Workflow for Purity Assessment by GC-FID/MS.

Experimental Protocol: GC-FID

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the synthesized amine in 10 mL of a suitable volatile solvent (e.g., dichloromethane or acetonitrile).

• Instrument Conditions:

  • Column: Agilent CP-Sil 13 CB or similar base-deactivated column (e.g., 50 m x 0.32 mm, 1.2 µm film thickness).[10]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

  • Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

  • Detector: FID at 275°C.

• Analysis: Inject 1 µL of the prepared sample.

• Data Interpretation: Calculate the area percent of the main peak relative to all other peaks to determine the overall purity. Identify known impurities by comparing their retention times with reference standards.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Diastereomeric and Achiral Purity

HPLC is arguably the most versatile and widely used technique for pharmaceutical purity analysis due to its applicability to a broad range of compounds and its high resolving power.[11] For trans-3-tert-Butoxy-cyclohexylamine, HPLC can be adapted to assess both overall chemical purity and, crucially, the diastereomeric purity.

Expertise & Causality:

• Reversed-Phase HPLC (RP-HPLC): For general chemical purity, a C18 column is typically used.[12] Since the target analyte lacks a strong chromophore for UV detection, derivatization with a UV-active agent like o-phthalaldehyde (OPA) may be necessary for high sensitivity, or a detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can be employed.[13]

• Chiral HPLC: To separate the cis and trans diastereomers, a Chiral Stationary Phase (CSP) is required.[14][15] The choice of CSP is critical and often requires screening. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly effective for separating stereoisomers of cyclic compounds. The separation mechanism relies on the differential formation of transient diastereomeric complexes between the enantiomers/diastereomers and the chiral selector on the stationary phase.[15]

Workflow for Chiral HPLC Analysis

Caption: Workflow for Diastereomeric Purity by Chiral HPLC.

Experimental Protocol: Chiral HPLC

• Sample Preparation: Dissolve approximately 5 mg of the sample in 5 mL of isopropanol. Filter the solution through a 0.45 µm filter.

• Instrument Conditions:

  • Column: A polysaccharide-based Chiral Stationary Phase (e.g., Daicel Chiralpak series).

  • Mobile Phase: A mixture of n-Hexane and a polar organic solvent like ethanol or isopropanol (e.g., 90:10 v/v) with a small amount of an amine modifier (e.g., 0.1% diethylamine) to improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV detector at a low wavelength (e.g., 210 nm) where the amine may have some absorbance.

• Analysis: Inject 10 µL of the prepared sample.

• Data Interpretation: Identify the peaks corresponding to the trans (major) and cis (minor) isomers based on a reference standard or by collecting and analyzing the fractions. Calculate the diastereomeric ratio and overall purity from the integrated peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Structural and Stereochemical Information

NMR spectroscopy is an indispensable tool that provides detailed structural information and is inherently quantitative (qNMR) without the need for identical response factors.[16][17] For trans-3-tert-Butoxy-cyclohexylamine, ¹H NMR is particularly powerful for directly determining the cis/trans ratio.

Expertise & Causality: The key to distinguishing cis and trans isomers lies in the chemical shifts and coupling constants of the protons on C1 and C3 (the carbons bearing the amine and tert-butoxy groups). In the trans isomer, the protons at C1 and C3 are typically in axial positions, leading to multiple large axial-axial couplings and a broader, more complex multiplet. In the cis isomer, one proton is axial and the other is equatorial, resulting in different coupling patterns and distinct chemical shifts.[18] By integrating the well-resolved signals corresponding to each isomer, a precise diastereomeric ratio can be determined without chromatographic separation.[19]

Experimental Protocol: ¹H NMR for Diastereomeric Ratio

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or MeOD) in an NMR tube.

• Data Acquisition:

  • Spectrometer: Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer to ensure good signal dispersion.

  • Parameters: Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio. Ensure a long relaxation delay (e.g., 5 times the longest T1) for accurate quantification.

• Data Interpretation:

  • Identify distinct, well-resolved signals for the cis and trans isomers. The methine protons (-CH-N and -CH-O) are often the best reporters.

  • Carefully integrate the signals corresponding to each isomer.

  • Calculate the diastereomeric ratio directly from the ratio of the integrals.

Quantitative Data Summary & Method Comparison

To provide a clear comparison, the following tables summarize the performance characteristics of each technique and present hypothetical data for a synthesized batch of trans-3-tert-Butoxy-cyclohexylamine.

Table 1: Comparison of Analytical Method Performance

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR)
Primary Use	Volatile impurities, achiral purity	Diastereomeric & achiral purity, impurity profiling	Structural confirmation, diastereomeric ratio, assay (qNMR)
Selectivity	Moderate to High	High to Very High	Very High (Structural)
Sensitivity	High (ppb-ppm with FID/MS)	High (ppb-ppm with UV/MS)	Low (mg quantities required)
Speed	Moderate (15-30 min/sample)[10]	Moderate (10-40 min/sample)[12][14]	Rapid (<10 min after prep)[14]
Sample Prep	Simple dissolution	Simple dissolution & filtration	Simple dissolution
Key Limitation	Not suitable for non-volatile impurities; may not resolve diastereomers without a specific column.	Requires method development for chiral separation; detector response can vary.	Lower sensitivity; may not detect trace impurities below ~0.1%.

Table 2: Hypothetical Purity Assessment Data for a Synthesized Batch

Analytical Method	Parameter Measured	Result
GC-FID	Overall Purity (Area %)	99.2%
Residual Solvent (DCM)	0.03%
Chiral HPLC-UV	trans Isomer (Area %)	99.6%
cis Isomer (Area %)	0.4%
Diastereomeric Ratio (trans:cis )	249:1
¹H NMR (400 MHz)	Diastereomeric Ratio (trans:cis )	>99:1
Structural Confirmation	Conforms to structure
MS (via GC-MS)	Molecular Ion (m/z)	157.15 [M]+
Key Fragment	m/z = 100 (alpha-cleavage)[20]

Conclusion and Strategic Recommendations

The purity assessment of trans-3-tert-Butoxy-cyclohexylamine requires a multi-faceted analytical approach. No single technique can provide a complete purity profile.

• For routine quality control focusing on overall purity and residual solvents, Gas Chromatography with an FID is a rapid, robust, and cost-effective method.

• For the critical assessment of stereoisomeric purity , Chiral HPLC is the definitive technique, providing excellent separation and quantification of the cis and trans diastereomers.

• ¹H NMR Spectroscopy serves as an essential, orthogonal method. It provides unambiguous confirmation of the trans configuration and offers a rapid, direct measurement of the diastereomeric ratio without the need for method development, making it ideal for in-process controls and final product characterization.

A comprehensive quality control strategy should leverage these techniques synergistically: GC for achiral purity and volatiles, HPLC for diastereomeric purity, and NMR for structural confirmation and as a cross-validation of the stereoisomeric ratio. This integrated approach ensures the highest level of confidence in the quality of this vital synthetic intermediate.

References

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• Comprehensive Guide to Methylcyclohexylamine Applications and Reliable Sourcing. (2026, March 6). Sincere Chemicals.
• Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. (2022, April 25). Chemistry LibreTexts.
• GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids. (2025, April 11). PubMed.
• A Comparative Guide to Assessing the Enantiomeric Purity of Chiral 3-(Naphthalen-1-yl)
• Application Note: HPLC Analysis of 2-Amino-N-cyclohexyl-N-methylbenzylamine. (n.d.). BenchChem.
• Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
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• Analysis of Amine Solutions by Gas Chromatography. (n.d.). Bryan Research & Engineering, LLC.
• A Comparative Guide to Analytical Methods for Chiral Purity Determin
• NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. (2013, July 16). Scilit.
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• Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloaddition. (2024, March 26). Royal Society of Chemistry.
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• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. (n.d.). PMC.
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Safety & Regulatory Compliance

Personal protective equipment for handling trans-3-tert-Butoxy-cyclohexylamine

Comprehensive Safety and Operational Guide: Handling trans-3-tert-Butoxy-cyclohexylamine

As a Senior Application Scientist, I recognize that handling functionalized aliphatic amines requires more than just following a checklist—it requires a fundamental understanding of the molecule's physical chemistry. trans-3-tert-Butoxy-cyclohexylamine is a highly valuable building block in medicinal chemistry and drug development. However, its structural features—a basic primary amine coupled with a bulky, lipophilic tert-butoxy ether—dictate rigorous, specific handling procedures.

Because highly specific safety data sheets (SDS) for complex derivatives are not always published, this guide synthesizes field-proven operational protocols with authoritative safety data from its parent structural class, 1[1]. Every protocol described below is designed as a self-validating system to ensure chemical integrity and maximum laboratory safety.

Hazard Profile and Mechanistic Causality

To handle this compound safely, we must first understand the causality behind its hazards:

• Corrosivity and Tissue Saponification: The unshared electron pair on the nitrogen atom makes this compound a strong Lewis base. Upon contact with the moisture in human skin or mucous membranes, it rapidly extracts cellular water and saponifies lipids, leading to severe chemical burns and permanent tissue damage[2].

• Enhanced Dermal Penetration: The addition of the tert-butoxy group significantly increases the molecule's partition coefficient (log P). This enhanced lipophilicity facilitates faster transport across the stratum corneum compared to unsubstituted aliphatic amines, elevating the risk of systemic toxicity (central nervous system abnormalities, nausea) via dermal exposure[3].

• Flammability and Vapor Accumulation: Like many low-molecular-weight amines, it presents a distinct flammability risk. Vapors are heavier than air, can accumulate in low areas, and may form explosive mixtures if exposed to an ignition source[1].

Personal Protective Equipment (PPE) Matrix

Selecting the correct PPE is not merely about regulatory compliance; it is about polymer compatibility. The lipophilic, basic nature of trans-3-tert-Butoxy-cyclohexylamine rapidly degrades inappropriate materials.

PPE Category	Recommended Specification	Breakthrough Time	Mechanistic Justification (Causality)
Hand Protection	Heavy-duty Nitrile or Butyl rubber (≥0.4 mm thickness)	> 480 minutes	Amines permeate standard latex and thin vinyl rapidly. Butyl rubber provides superior resistance to basic, lipophilic organic solvents, preventing breakthrough[1].
Eye Protection	Tight-fitting chemical safety goggles AND an 8-inch face shield	N/A	Standard safety glasses lack vapor seals. Amine vapors can cause severe corneal damage and blindness upon contact[2].
Body Protection	Flame-resistant (FR) lab coat, chemical-resistant apron	N/A	Mitigates the dual hazard of flammability and corrosive liquid splashes[4].
Respiratory	NIOSH-approved full-face respirator with ABEK cartridges	N/A	Required only if engineering controls fail. Amines cause acute pulmonary edema and respiratory tract corrosion if inhaled[3].

Operational Plan: Step-by-Step Handling Procedure

Every step in this protocol includes a built-in validation check, ensuring that a failure at one point is caught before it escalates.

Step 1: Pre-Operation Verification

• Action: Verify the fume hood face velocity is operating between 80–120 feet per minute (fpm). Remove all potential ignition sources (hot plates, open flames) from the workspace.

• Validation: Manually check the fume hood monitor alarm. If the digital readout confirms >80 fpm and the alarm is silent, the environment is validated for use.

Step 2: Chemical Transfer

• Action: Perform all chemical transfers over a secondary containment tray lined with a chemical-absorbent pad. Use only non-sparking spatulas or glass/PTFE syringes for liquid transfer to prevent static discharge[3].

• Validation: Inspect the secondary containment after the transfer is complete. A perfectly dry pad confirms zero micro-spillage.

Step 3: Reaction Setup

• Action: Purge the reaction vessel with an inert gas (Nitrogen or Argon) before introducing the amine. Add the amine dropwise if reacting with electrophiles or acids.

• Causality: The inert atmosphere prevents oxidative degradation and mitigates flammability risks. Dropwise addition controls the highly exothermic nature of amine acid-base reactions.

Step 4: Decontamination

• Action: Rinse all glassware that contacted the amine with a dilute acidic solution (e.g., 5% citric acid) inside the fume hood before standard washing.

• Validation: Test the pH of the final glassware rinse water using indicator paper; a neutral pH (7.0) confirms the complete removal of the amine residue.

Workflow Visualization

Fig 1. Operational workflow and emergency spill response for aliphatic amine handling.

Spill Response and Disposal Plan

A robust disposal plan prevents environmental contamination and hazardous downstream reactions in waste carboys.

• Emergency Spill Response:

  • Isolate: Evacuate personnel and immediately eliminate all ignition sources[4].

  • Contain: Surround the spill with an inert absorbent material (e.g., dry sand or vermiculite). Do NOT use combustible absorbents like sawdust.

  • Neutralize: Carefully apply a weak solid acid (e.g., sodium bisulfate) or dilute citric acid. Mechanistic Warning: Never use strong mineral acids (like HCl or H2SO4) for amine spill cleanup. The rapid acid-base neutralization is violently exothermic and will cause the corrosive amine to boil and aerosolize[5].

  • Collect: Sweep the neutralized mixture into a chemically compatible, sealable polyethylene waste container using non-sparking tools.

• Disposal Plan:

  • Segregation: Store amine waste strictly separate from oxidizing agents, peroxides, and strong acids. Mixing these can lead to spontaneous combustion or explosive gas generation[4].

  • Labeling: Label clearly as "Corrosive/Flammable Organic Amine Waste."

  • Disposal: Route to a certified hazardous waste disposal facility for high-temperature incineration[1].

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• Title: Cyclohexylamine - TRC Corp. | Source: trc-corp.
• Title: SAFETY DATA SHEET - Fisher Scientific | Source: fishersci.

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